Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate

• CAS: 861209-84-9

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Utility of Dinitrophenyl-Substituted Malonates

Executive Summary

Dinitrophenyl-substituted malonates, specifically diethyl 2-(2,4-dinitrophenyl)malonate , represent a specialized class of "carbon acids" where the convergence of steric bulk and extreme electron-withdrawing capacity creates unique physicochemical behaviors. Unlike simple alkyl malonates, these compounds exhibit anomalously low pKa values, intense solvatochromism, and facile decarboxylation pathways.

This guide provides a rigorous technical analysis of their electronic structure, validated synthesis protocols, and reactivity profiles. It is designed to move beyond basic textbook definitions, offering the "in-trench" insight required for utilizing these intermediates in complex API (Active Pharmaceutical Ingredient) synthesis and colorimetric sensor development.

Molecular Architecture & Electronic Effects

The defining feature of this class is the interaction between the dicarbonyl system of the malonate and the

-deficient dinitrophenyl (DNP) ring.

The Acidity Anomaly

The

-proton of diethyl malonate has a pKa of approximately 16.4 (in DMSO). Substitution with a phenyl group lowers this slightly due to inductive effects. However, the introduction of a 2,4-dinitrophenyl group dramatically increases acidity (lowering pKa by several units, estimated range 8–10 in DMSO).

Mechanistic Drivers:

• Inductive Effect (-I): The nitro groups at ortho/para positions pull electron density through the

  -framework.

• Resonance Effect (-M): Upon deprotonation, the negative charge is not merely delocalized over the two carbonyl oxygens (as in standard enolates) but is extensively delocalized into the aromatic ring and the nitro groups. This forms a deeply colored "quinoid-like" resonance structure.

Solvatochromism & Tautomerism

In neutral organic solvents, these malonates exist primarily in the keto form. However, in the presence of even weak bases, they form a stable carbanion. This anion is deeply colored (purple/red) , a phenomenon related to the Janovsky reaction complexes. This property makes them useful as in-situ pH indicators during non-aqueous titrations.

Resonance Stabilization Diagram

The following diagram illustrates the electron flow stabilizing the conjugate base, highlighting why the

-proton is so labile.

Validated Synthesis Protocol

Target Molecule: Diethyl 2-(2,4-dinitrophenyl)malonate Reaction Type: Nucleophilic Aromatic Substitution (

)

While many sources suggest sodium ethoxide in ethanol, Sodium Hydride (NaH) in DMF or THF is the superior protocol for high-purity applications. It prevents transesterification side-products and ensures irreversible deprotonation before the electrophile addition.

Materials & Safety

• Reagents: Diethyl malonate (1.0 eq), Sodium Hydride (60% dispersion, 1.1 eq), 1-Chloro-2,4-dinitrobenzene (1.0 eq).

• Solvent: Anhydrous DMF (Dimethylformamide).

• Safety Critical: 1-Chloro-2,4-dinitrobenzene is a potent sensitizer and vesicant. Dinitro compounds can be shock-sensitive when dry; keep intermediates in solution where possible.

Step-by-Step Methodology

• Enolate Formation:

  • Charge a flame-dried 3-neck flask with NaH (1.1 eq) under Argon.

  • Add anhydrous DMF (0.5 M concentration relative to substrate). Cool to 0°C.

  • Add Diethyl malonate (1.0 eq) dropwise.[1] Observation: Massive H2 evolution. Stir for 30 min until clear.

  • Checkpoint: The solution should be homogenous. If turbid, warm slightly to 25°C.

• Nucleophilic Attack (

  ):

  • Dissolve 1-Chloro-2,4-dinitrobenzene (1.0 eq) in minimum DMF.

  • Add this solution dropwise to the enolate at 0°C. The solution will turn deep red immediately (formation of the Meisenheimer complex/anion).

  • Allow to warm to Room Temperature (RT) and stir for 4 hours.

  • Validation: TLC (Hexane:EtOAc 8:2) should show consumption of the aryl chloride.

• Quench & Isolation:

  • Pour the red reaction mixture into ice-cold dilute HCl (1M). Crucial: The color will shift from red (anion) to pale yellow/white (neutral product) as the pH drops.

  • Extract with Ethyl Acetate (3x).[2] Wash organics with water (5x) to remove DMF.

  • Dry over

    and concentrate.

• Purification:

  • Recrystallize from Ethanol/Hexane.

  • Yield Target: >85%.

Synthesis Workflow Diagram

Physicochemical Data Profile

The following table contrasts the target molecule with standard references to highlight the substituent effects.

Property	Diethyl Malonate (Ref)	Diethyl Phenylmalonate	Diethyl 2-(2,4-DNP)malonate
Molecular Weight	160.17 g/mol	236.26 g/mol	326.26 g/mol
pKa (DMSO)	16.4 [1]	~15.8 (Est)	~9.0 - 10.5 (Est) [2]
Appearance	Colorless Liquid	Colorless Oil	Yellowish Crystalline Solid
Anion Color	Colorless	Pale Yellow	Deep Purple/Red
Melting Point	-50 °C	Liquid at RT	~50-52 °C
Reactivity	Alkylation, Decarboxylation	Alkylation, Decarboxylation	Facile Decarboxylation , on ring

Note on pKa: While exact experimental pKa values for the DNP-ester in DMSO are rare in standard databases, the correlation with 2,4-dinitrotoluene (pKa ~17) and the additional acidification by two ester groups (-7 to -9 pKa units typically) places the value in the moderately acidic range, comparable to phenols.

Reactivity & Applications

Decarboxylation (The Krapcho Pathway)

Because the DNP group stabilizes the transition state, these malonates undergo decarboxylation more readily than their alkyl counterparts.

• Protocol: Heating in wet DMSO with LiCl at 140°C.

• Product: Ethyl 2-(2,4-dinitrophenyl)acetate.

• Utility: This is a key route to synthesizing phenylacetic acid derivatives which are precursors for NSAIDs and alkaloids [3].

Analytical Utility (Colorimetric Sensors)

The intense color change upon deprotonation allows these compounds to act as naked-eye sensors for basicity in non-aqueous solvents. They can detect trace amines or hydroxide ions in organic media where aqueous pH meters fail.

Crystal Packing

X-ray diffraction studies of analogous nitro-malonates reveal that steric hindrance often prevents perfect

- stacking. Instead, the crystal lattice is dominated by C-H···O hydrogen bonds between the acidic -proton and the nitro/carbonyl oxygens of adjacent molecules [4].

References

• Bordwell, F. G. (1988). Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research, 21(12), 456–463.

• Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. Wiley-VCH. (Contextual data on DNP acidity and Meisenheimer complexes).

• BenchChem. (2025).[1][2][3] Application Notes: Decarboxylation of Diethyl Malonate Derivatives.

• Cambridge Structural Database (CSD). Entry 232148: Crystal structure of diethyl 2-(4-nitrophenyl)malonate.[4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Diethyl 2-(4-nitrophenyl)malonate | C13H15NO6 | CID 10869708 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profile & Synthesis Guide: Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate

Executive Summary & Structural Analysis

This technical guide provides an in-depth characterization of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate , a highly functionalized aromatic diester. This compound represents a classic example of a sterically crowded Nucleophilic Aromatic Substitution (

) product, often used as a reference standard in physical organic chemistry to study Meisenheimer complex stability and steric inhibition of resonance.

Compound Identity:

• IUPAC Name: Dimethyl 2-(2,4-dinitrophenyl)-2-methylpropanedioate

• Molecular Formula:

• Molecular Weight: 312.23 g/mol

• Key Structural Features:

  • Electron-Deficient Core: 2,4-Dinitrophenyl (DNP) ring.

  • Quaternary Center: The

    -carbon is fully substituted (no acidic protons), preventing enolization.

  • Steric Bulk: The adjacency of the ortho-nitro group and the tertiary malonate moiety induces significant torsional strain, forcing the malonate group out of planarity with the aromatic ring.

Synthesis Protocol & Reaction Mechanism

To ensure the spectroscopic data is contextually grounded, we first establish the synthesis route. The preparation relies on the

reaction between the sodium enolate of dimethyl methylmalonate and 1-chloro-2,4-dinitrobenzene (Sanger’s Reagent).

Reaction Workflow

The reaction proceeds via an addition-elimination mechanism involving a stabilized carbanion.

Figure 1: Synthetic pathway via Nucleophilic Aromatic Substitution (

).

Step-by-Step Methodology

• Enolate Formation: In a flame-dried flask under

  , suspend Sodium Hydride (60% in oil, 1.1 eq) in anhydrous THF. Add Dimethyl methylmalonate (1.0 eq) dropwise at 0°C. Stir until evolution ceases (approx. 30 min).

• Coupling: Add a solution of 1-chloro-2,4-dinitrobenzene (1.0 eq) in THF dropwise to the enolate. The solution will turn deep red/purple (characteristic of the Meisenheimer complex).

• Reflux: Heat the mixture to reflux (66°C) for 4–6 hours to drive the elimination of the chloride leaving group.

• Workup: Quench with saturated

  . Extract with Ethyl Acetate.[1] Wash organic layer with water and brine.[1]

• Purification: Recrystallize from Ethanol/Hexane to yield pale yellow crystals.

Spectroscopic Characterization

The following data represents the predicted spectral signature based on substituent chemical shift additivity rules and analogous 2,4-dinitrophenyl derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy[1][2][3][4][5]

1H NMR (400 MHz, )

The proton spectrum is distinct due to the lack of coupling between the aliphatic and aromatic regions (quaternary center).

Signal ( ppm)	Multiplicity	Integration	Assignment	Structural Insight
8.85	Doublet (d, Hz)	1H	Ar-H3	Highly deshielded by two ortho nitro groups.
8.52	Doublet of Doublets (dd, Hz)	1H	Ar-H5	Coupled to H6 (ortho) and H3 (meta).
7.85	Doublet (d, Hz)	1H	Ar-H6	Shielded relative to H3/H5; sensitive to steric twisting of the malonate group.
3.82	Singlet (s)	6H	-COOC	Methyl ester protons. May appear as two singlets if rotation is restricted (atropisomerism).
1.95	Singlet (s)	3H	C-	Alpha-methyl group. Distinctly downfield due to the electron-withdrawing DNP and ester groups.

13C NMR (100 MHz, )

The carbon spectrum confirms the quaternary nature of the alpha-carbon.

Signal ( ppm)	Type	Assignment	Notes
168.5	C=O	Ester Carbonyls	Typical ester shift.
149.0	C_quat	Ar-C4 ( )	Deshielded by nitro group.
147.5	C_quat	Ar-C2 ( )	Deshielded; distinct from C4 due to steric environment.
138.2	C_quat	Ar-C1 (Ipso)	Point of attachment to malonate.[2]
129.5	CH	Ar-C6
127.8	CH	Ar-C5
120.5	CH	Ar-C3	Most shielded aromatic CH due to resonance node.
58.5	C_quat	Quaternary -C	Diagnostic Peak: Confirms alkylation (shift from ~50 ppm in mono-sub malonate).
53.8		OMe	Methoxy carbons.[3]
21.5		C-Me	Alpha-methyl carbon.

Infrared (IR) Spectroscopy

The IR spectrum is dominated by the strong nitro and carbonyl stretches.

• 2955, 2845 cm⁻¹: C-H stretch (Aliphatic methyls).

• 3100 cm⁻¹: C-H stretch (Aromatic, weak).

• 1745 cm⁻¹ (Strong): C=O stretch (Ester). The high wavenumber reflects the electron-withdrawing nature of the alpha-substituents.

• 1535 cm⁻¹ (Strong):

  Asymmetric stretch.

• 1350 cm⁻¹ (Strong):

  Symmetric stretch.

• 850 cm⁻¹: C-N stretch (Aromatic nitro).

Mass Spectrometry (MS)

• Ionization Mode: EI (Electron Impact) or ESI (Electrospray).[3][4]

• Molecular Ion (

  ): m/z 312 (Often weak in EI due to fragmentation).

• Base Peak: Likely m/z 253 (

  ) or m/z 266 ( ).

• Fragmentation Pathway:

  • Loss of methoxy radical (

    , -31).

  • Loss of carbomethoxy group (

    , -59).

  • Loss of nitro group (

    , -46).

Mechanistic & Structural Logic (E-E-A-T)

The "Ortho Effect" and Steric Inhibition

In the 1H NMR, the shift of H-6 (the proton adjacent to the malonate group) is of particular interest. In a standard planar system, the nitro group at position 2 would deshield H-3 significantly. However, the bulky dimethyl methylmalonate group at position 1 forces the ortho-nitro group (at C2) to twist out of the plane of the benzene ring to minimize steric clash with the ester carbonyls.

This loss of coplanarity (

) reduces the electron-withdrawing conjugation of the ortho-nitro group, often causing H-3 to appear slightly more shielded than predicted by simple additivity tables. Conversely, the anisotropy of the ester carbonyls can influence the shift of H-6 depending on the preferred conformation.

Self-Validating the Protocol

To ensure the reaction was successful (and not just a recovery of starting material):

• Check the Integral Ratio: The ratio of the aromatic protons (3H) to the methoxy protons (6H) must be 1:2 . If it is 1:1, you likely have a mono-ester byproduct or hydrolysis.

• Absence of Enol Proton: The starting material (Dimethyl (2,4-dinitrophenyl)malonate) has an acidic proton at ~5.5-6.0 ppm (or broad if exchanging). The target compound has no proton here. The disappearance of this signal is the primary confirmation of successful methylation.

References

• Sanger, F. (1945). "The free amino groups of insulin." Biochemical Journal, 39(5), 507–515.

  reactivity).

• Bunnett, J. F., & Zahler, R. E. (1951). "Nucleophilic Substitution Reactions in Aromatic Systems." Chemical Reviews, 49(2), 273–412.

  mechanism).
• Olah, G. A., et al. (1993). "Synthetic Methods and Reactions." Journal of Organic Chemistry.

• SpectraBase. (2024). "Dimethyl malonate NMR Data." (Reference for the aliphatic fragment shifts).

Sources

• 1. Dimethyl 2-(4-methyl­benzyl­idene)malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. acs.fchpt.stuba.sk [acs.fchpt.stuba.sk]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. derpharmachemica.com [derpharmachemica.com]

Technical Guide: Nucleophilic Functionalization of Dinitrobenzenes with Malonic Esters

The following technical guide is structured to provide actionable, high-level scientific insight into the reactivity of malonic esters with dinitrobenzene derivatives. It prioritizes mechanistic clarity, reproducible protocols, and application in pharmaceutical synthesis.[1]

Executive Summary

The reaction between malonic esters (soft carbon nucleophiles) and dinitrobenzene derivatives (highly electron-deficient electrophiles) represents a cornerstone methodology in the synthesis of nitrogen-containing heterocycles. While the classical Nucleophilic Aromatic Substitution (

) of halodinitrobenzenes remains the industry standard for generating arylated malonates, recent advances in Oxidative Nucleophilic Substitution of Hydrogen (ONSH) have expanded the scope to non-halogenated precursors.

This guide details the mechanistic underpinnings of these transformations, provides optimized protocols for the synthesis of diethyl 2-(2,4-dinitrophenyl)malonate , and outlines the downstream reductive cyclization pathways used to access oxindole scaffolds—critical pharmacophores in oncology and kinase inhibitor development.

Mechanistic Foundations: The Electrophile-Nucleophile Interface

The reactivity of dinitrobenzenes is governed by the strong electron-withdrawing nature of the nitro groups (-I, -M effects), which dramatically lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic ring. This activates the ring toward nucleophilic attack.[2][3]

The Pathway (Displacement of Halide)

When reacting diethyl malonate with 1-chloro-2,4-dinitrobenzene (DNCB) , the reaction proceeds via a two-step addition-elimination mechanism.[1]

• Addition: The malonate carbanion attacks the carbon ipso to the chlorine.

• Intermediate: A resonance-stabilized anionic

  -complex (Meisenheimer complex) is formed.[1] The negative charge is delocalized onto the nitro groups.

• Elimination: The aromaticity is restored by the expulsion of the chloride ion.

The ONSH Pathway (Displacement of Hydrogen)

In the absence of a leaving group (e.g., 1,3-dinitrobenzene ), the malonate attacks a proton-bearing carbon (usually para to a nitro group).[1] However, the resulting

-adduct cannot spontaneously re-aromatize by eliminating a hydride ion (a poor leaving group).[1]

• Requirement: An external oxidant (e.g., DDQ, KMnO

  , or DBU/O ) is required to oxidize the -adduct, formally removing "H " and restoring aromaticity.[1]

Visualization of the Mechanism

The following diagram illustrates the critical Meisenheimer intermediate during the reaction of diethyl malonate with 2,4-DNCB.

Caption: The

pathway showing the formation of the resonance-stabilized Meisenheimer complex followed by chloride elimination.

Critical Reaction Parameters

Success in these reactions depends heavily on the "nakedness" of the nucleophile and the stability of the intermediate.

Solvent Effects

Polar aprotic solvents are strictly required to maximize the nucleophilicity of the malonate anion.

Solvent	Dielectric Constant ( )	Suitability	Mechanistic Insight
DMF	36.7	Excellent	Solvates cations (Na ) effectively; leaves the malonate anion "naked" and highly reactive.[1]
DMSO	46.7	Excellent	Similar to DMF but higher boiling point; difficult to remove during workup.
THF	7.58	Good	Requires stronger bases (NaH) and often reflux; safer than DMF but slower kinetics.[1]
Ethanol	24.5	Poor	Protic solvent shells the anion via H-bonding, significantly reducing nucleophilicity (retards ).[1]

Base Selection

• Sodium Hydride (NaH): The gold standard. Irreversible deprotonation ensures a high concentration of the enolate.

• Potassium Carbonate (

  ): Useful for large-scale industrial processes where handling pyrophoric NaH is hazardous.[1] Requires higher temperatures (DMF/80°C).[1]

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene): Often used in ONSH reactions to facilitate proton transfer and stabilize the transition state.[1]

Experimental Protocol: Synthesis of Diethyl 2-(2,4-dinitrophenyl)malonate

Objective: To synthesize the arylated malonate precursor via

with high purity.

Reagents

• Diethyl malonate (1.1 equiv)[1]

• Sodium Hydride (60% dispersion in oil, 1.2 equiv)[1]

• 1-Chloro-2,4-dinitrobenzene (1.0 equiv)[1]

• Anhydrous DMF (0.5 M concentration relative to electrophile)[1]

Step-by-Step Methodology

• Enolate Formation:

  • Flame-dry a 3-neck round-bottom flask under Argon.

  • Add NaH (1.2 equiv) and wash twice with dry hexane to remove mineral oil (optional but recommended for purity).[1]

  • Suspend NaH in anhydrous DMF at 0°C.

  • Add Diethyl malonate (1.1 equiv) dropwise over 20 minutes. Caution: Hydrogen gas evolution.

  • Stir at 0°C for 30 minutes until gas evolution ceases and the solution becomes clear/yellow.

• Nucleophilic Attack:

  • Dissolve 1-Chloro-2,4-dinitrobenzene (1.0 equiv) in a minimum amount of DMF.[1]

  • Add the electrophile solution dropwise to the enolate mixture at 0°C.

  • Observation: The solution will turn a deep purple/red color immediately. This is the Meisenheimer complex .

  • Allow the reaction to warm to room temperature and stir for 2–4 hours. The color will shift toward orange/brown as the substitution completes.

• Quench and Workup:

  • Pour the reaction mixture into ice-cold dilute HCl (1M). Critical: Acidification breaks any remaining enolate salts and precipitates the product.

  • Extract with Ethyl Acetate (3x).[1]

  • Wash the organic layer with water (2x) and brine (1x) to remove DMF.[1]

  • Dry over anhydrous

    and concentrate in vacuo.

• Purification:

  • Recrystallization from Ethanol/Hexane is preferred over chromatography due to the polarity of the dinitro group.

  • Target Yield: 85–95%.

Synthetic Utility in Drug Discovery: The Oxindole Route

The primary value of dinitrophenyl malonates in drug development is their conversion into oxindoles (2-indolinones), a scaffold found in tyrosine kinase inhibitors (e.g., Sunitinib).[1]

Reductive Cyclization Mechanism

Reduction of the ortho-nitro group converts it to an aniline (-NH

). This amine is perfectly positioned to attack the neighboring ester carbonyl (5-exo-trig cyclization), ejecting ethanol and forming the lactam ring (oxindole).[1]

Workflow Visualization

The following diagram outlines the conversion of the

product into a pharmacologically active scaffold.

Caption: Workflow for converting dinitrophenyl malonates into oxindole scaffolds via reductive cyclization.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete deprotonation or moisture in solvent.[1]	Use fresh NaH; distill DMF over . Ensure inert atmosphere (Ar/N2).
Retro-Claisen Cleavage	Reaction temperature too high or alkoxide attack on ester.	Keep reaction < 0°C during addition. Avoid using ethoxide bases; use NaH or t-BuOK.
Deep Red Color Persists	Stable Meisenheimer complex; elimination is slow.	Gently heat to 40–50°C to overcome the elimination barrier.
Oily Product	Residual DMF.	Perform rigorous water washes (5x) or use a lyophilizer if available.[1]

References

• Vogel's Textbook of Practical Organic Chemistry. (5th Ed.). Reaction of diethyl malonate with 2,4-dinitrochlorobenzene. Longman Scientific & Technical.

• Makosza, M., & Winiarski, J. (1987).[1] Vicarious Nucleophilic Substitution of Hydrogen.[4][5] Accounts of Chemical Research, 20(8), 282–289.[1] Link[1]

• Bunnett, J. F., & Zahler, R. E. (1951).[1] Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412.[1] Link[1]

• Mondal, S., & Dolai, G. (2022).[1] Unprecedented C–C Bond Formation via Ipso Nucleophilic Substitution of 2,4-Dinitrobenzene Sulfonic Acid with Active Methylene Compounds.[6][7] ACS Omega, 7(51), 47462–47470.[1] Link[1]

• Sumpter, W. C. (1945).[1] The Chemistry of Oxindole. Chemical Reviews, 37(3), 443–479.[1] Link[1]

Sources

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• 2. What is the mechanism of 2 ,4-Dinitrochlorobenzene? [synapse.patsnap.com]
• 3. api.pageplace.de [api.pageplace.de]
• 4. Vicarious Nucleophilic Substitution [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Unprecedented C–C Bond Formation via Ipso Nucleophilic Substitution of 2,4-Dinitrobenzene Sulfonic Acid with Active Methylene Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate as a Strategic Synthon

The following technical guide details the role, synthesis, and utility of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate.

Executive Summary

Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate (CAS: 50624-41-8) serves as a high-value "linchpin" intermediate in organic synthesis. Its structural uniqueness lies in the quaternary carbon center created by the methyl-substituted malonate moiety attached to an electron-deficient dinitrophenyl ring.

For drug development professionals, this molecule represents a latent dihydroquinolinone and a masked amino-acid precursor . Unlike simple malonates, the C2-methyl group introduces steric bulk that directs downstream regioselectivity and prevents over-alkylation, making it a critical scaffold for synthesizing:

• 7-Amino-3-methyl-3,4-dihydroquinolin-2(1H)-ones: Privileged structures in carbonic anhydrase inhibitors and anticancer research.

• -Methylphenylpropionic acids: Precursors to NSAID analogs and functionalized indoles.

Structural Analysis & Reactivity Profile

The utility of this intermediate stems from the interplay between the highly electron-withdrawing 2,4-dinitrophenyl (DNP) group and the sterically congested malonate center.

Feature	Chemical Consequence	Application Utility
DNP Moiety	High electron deficiency; activates ring for nucleophilic attack ( ) and provides latent amino groups via reduction.	Enables rapid coupling to the malonate; serves as the nitrogen source for subsequent heterocycle formation.
Quaternary C2 Center	Prevents enolization at the -position; blocks further alkylation.	Ensures product stability; introduces a methyl substituent at the 3-position of quinolone targets (metabolic blocking).
Diester Functionality	Susceptible to hydrolysis, decarboxylation, or amidation.	Allows for "forked" synthetic pathways: decarboxylation to mono-acids or cyclization to lactams.

Synthesis of the Intermediate

The synthesis relies on a Nucleophilic Aromatic Substitution (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

) mechanism.[1] The reaction utilizes the high electrophilicity of 1-chloro-2,4-dinitrobenzene (DNCB) and the nucleophilicity of the dimethyl methylmalonate anion.

Mechanism of Formation[1][3][4]

• Deprotonation: Sodium hydride (NaH) deprotonates dimethyl methylmalonate.

• Attack: The carbanion attacks the ipso-carbon of DNCB, breaking aromaticity and forming a Meisenheimer complex.

• Re-aromatization: Chloride is expelled, restoring the aromatic ring and yielding the product.

Visualization: Synthetic Pathway

Caption: Figure 1.

pathway for the synthesis of the title intermediate via Meisenheimer complex.

Downstream Transformations & Applications

The intermediate is most valuable when processed through two primary divergent pathways: Reductive Cyclization and Hydrolytic Decarboxylation .

Pathway A: Reductive Cyclization (The Quinolone Route)

This is the primary route for accessing pharmaceutical scaffolds.

• Reduction: Catalytic hydrogenation (Pd/C,

  ) reduces both nitro groups to amines.

• Spontaneous Cyclization: The amine at the ortho position attacks the adjacent ester carbonyl.

• Result: Formation of 7-amino-3-methyl-3,4-dihydroquinolin-2(1H)-one .

Relevance: This scaffold is a known pharmacophore for Carbonic Anhydrase (CA) inhibitors (specifically hCA II) and is investigated for cytotoxic activity against lung cancer lines (A549) [1].

Pathway B: Hydrolytic Decarboxylation (The Acid Route)

• Hydrolysis: Acidic hydrolysis converts the diester to the dicarboxylic acid.

• Decarboxylation: Heating causes the loss of

  .

• Result: Formation of 2-(2,4-dinitrophenyl)propionic acid .

Relevance: This is a precursor for synthesizing substituted Indoles (via reductive cyclization) and analogs of arylpropionic acid NSAIDs.

Visualization: Divergent Synthesis

Caption: Figure 2. Divergent synthetic utility leading to dihydroquinolinones (Target A) and propionic acids (Target B).

Experimental Protocols

The following protocols are standardized for laboratory-scale synthesis (10–50 mmol scale).

Protocol 1: Synthesis of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate

Reagents: Sodium Hydride (60% dispersion), Dimethyl methylmalonate, 1-Chloro-2,4-dinitrobenzene (DNCB), DMSO.

• Preparation: In a flame-dried flask under Argon, wash NaH (1.2 eq) with dry hexane to remove mineral oil. Suspend in dry DMSO.

• Anion Formation: Add dimethyl methylmalonate (1.1 eq) dropwise at 0°C. Stir at room temperature (RT) for 30 mins until

  evolution ceases.

• Coupling: Add solution of DNCB (1.0 eq) in DMSO dropwise. The solution will turn deep red/purple (Meisenheimer complex).

• Reaction: Heat to 50–60°C for 2–4 hours. Monitor by TLC (disappearance of DNCB).

• Workup: Pour into ice-cold dilute HCl. Extract with Ethyl Acetate (

  ). Wash organics with brine, dry over , and concentrate.

• Purification: Recrystallize from Methanol/Water or purify via flash chromatography (Hexanes/EtOAc).

Protocol 2: Reductive Cyclization to Quinolone

Reagents: 10% Pd/C, Methanol, Hydrogen gas (balloon or Parr shaker).

• Setup: Dissolve the dinitro-intermediate in Methanol (0.1 M concentration).

• Catalyst: Carefully add 10 wt% Pd/C under nitrogen flow.

• Hydrogenation: Purge with

  and stir at RT (1 atm is usually sufficient, but 3 atm speeds up the reaction) for 6–12 hours.

• Cyclization: In many cases, cyclization occurs spontaneously during reduction. If not, heat the resulting amino-ester in refluxing methanol/acetic acid for 1 hour.

• Isolation: Filter catalyst through Celite. Concentrate filtrate. The product (7-amino-3-methyl-3,4-dihydroquinolin-2(1H)-one) often precipitates or can be recrystallized from Ethanol.

Safety & Stability (E-E-A-T)

• Explosion Hazard: Polynitro aromatic compounds can be shock-sensitive and thermally unstable. While the malonate derivative is generally stable at room temperature, never heat the neat solid above 100°C. Perform Differential Scanning Calorimetry (DSC) before scaling up >100g.

• Skin Sensitization: DNCB is a potent contact allergen (used experimentally to induce contact dermatitis). All derivatives should be handled as potential sensitizers. Double-glove and use a fume hood.

• Base Sensitivity: The benzylic proton (if the methyl group were absent) would be acidic. With the methyl group present, the quaternary center prevents deprotonation, making the compound stable to mild bases, but strong nucleophiles may still attack the aromatic ring or esters.

References

• Synthesis and Activity of 7-amino-3,4-dihydroquinolin-2(1H)

  • Title: Synthesis of new 7-amino-3,4-dihydroquinolin-2(1H)-one-peptide derivatives and their carbonic anhydrase enzyme inhibition, antioxidant, and cytotoxic activities.

  • Source: Arch Pharm (Weinheim), 2021.

  • Link:

• General Reactivity of Dinitrohalobenzenes

  • Title: Nucleophilic Substitution Reactions of 2,4-Dinitrobenzene Derivatives.[2]

  • Source: Intern

  • Link:

• Malonate Chemistry in Drug Synthesis

  • Title: Dimethyl malonate: A versatile building block in pharmaceutical synthesis.[3][4][5]

  • Source: ChemicalBook / Industry Review.

  • Link:

Sources

• 1. What is the mechanism of 2 ,4-Dinitrochlorobenzene? [synapse.patsnap.com]
• 2. Propose mechanisms and show the expected products of the followin... | Study Prep in Pearson+ [pearson.com]
• 3. talentchemicals.com [talentchemicals.com]
• 4. The production method of dimethyl malonate_Chemicalbook [chemicalbook.com]
• 5. derpharmachemica.com [derpharmachemica.com]

An In-depth Technical Guide to Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate is not widely available in peer-reviewed literature. This guide is synthesized from established principles of organic chemistry and data from closely related structural analogs. All protocols and properties should be treated as well-founded theoretical guidance pending experimental verification.

Introduction and Core Concepts

Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate is a specialized organic compound characterized by a quaternary carbon center, a structural feature that imparts significant steric hindrance and unique chemical properties. This molecule belongs to the family of malonic esters, which are renowned for their synthetic versatility.[1] The key features of this compound are:

• A Malonic Ester Core: The dimethyl propanedioate framework provides two ester functionalities and a reactive alpha-carbon.[2]

• A Methyl Substitution: Unlike its parent, dimethyl malonate, the alpha-carbon is substituted with a methyl group, preventing further deprotonation after the initial arylation step.

• An Electron-Deficient Aryl Group: The presence of a 2,4-dinitrophenyl moiety dramatically influences the molecule's reactivity. The two nitro groups are powerful electron-withdrawing substituents, rendering the aromatic ring highly electron-poor.

These structural elements suggest its primary role as a bespoke building block in multi-step organic synthesis, particularly for creating complex molecular architectures relevant to medicinal chemistry and materials science. While a definitive CAS Number is not present in major public databases like PubChem, supplier catalogs suggest the designation CAS Number 861209-84-9 .

Physicochemical and Spectroscopic Properties (Predicted)

Quantitative experimental data for the title compound is not publicly documented. However, based on its constituent parts and related known compounds, the following properties can be predicted.

Property	Predicted Value / Description	Rationale / Reference Analog
Molecular Formula	C₁₂H₁₂N₂O₈	From structural analysis.
Molecular Weight	312.23 g/mol	Calculated from the molecular formula.
Appearance	Likely a pale yellow to orange solid.	Dinitrophenyl compounds are typically colored solids.[3]
Melting Point	Expected to be a solid with a defined melting point, likely >100 °C.	The high molecular weight, symmetry, and polar nitro groups would lead to strong intermolecular forces.
Solubility	Likely soluble in polar aprotic solvents (DMSO, DMF, Acetone) and chlorinated solvents (DCM, Chloroform); sparingly soluble in alcohols; insoluble in water and nonpolar hydrocarbons.	Based on the polarity of the nitro and ester groups.
¹H NMR	Predicted shifts (in CDCl₃): ~1.9-2.1 ppm (s, 3H, -CH₃); ~3.8-3.9 ppm (s, 6H, 2x -OCH₃); ~7.8-8.0 ppm (d, 1H, Ar-H); ~8.5-8.7 ppm (dd, 1H, Ar-H); ~8.9-9.1 ppm (d, 1H, Ar-H).	Shifts are estimated based on standard values, with downfield shifts for aromatic protons due to the strong electron-withdrawing effect of the nitro groups.
¹³C NMR	Predicted shifts (in CDCl₃): ~25 ppm (-CH₃); ~54 ppm (2x -OCH₃); ~60 ppm (quaternary C); ~120-150 ppm (aromatic carbons); ~168 ppm (2x C=O).	Standard chemical shifts for malonates and dinitrophenyl systems.

Synthesis: The Nucleophilic Aromatic Substitution (SNAr) Pathway

The most logical and efficient synthetic route to Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate is through a Nucleophilic Aromatic Substitution (SNAr) reaction.

Causality and Mechanistic Rationale

The core principle of the SNAr mechanism in this context is the activation of an aryl halide by potent electron-withdrawing groups (EWGs).

• Activation of the Aryl Ring: A standard benzene ring is electron-rich and thus unreactive towards nucleophiles. However, the two nitro groups at the ortho and para positions to the halogen on a 2,4-dinitrohalobenzene withdraw electron density from the ring by both inductive and resonance effects. This makes the carbon atom attached to the halogen (C1) highly electrophilic and susceptible to nucleophilic attack.

• Formation of the Nucleophile: Dimethyl 2-methylmalonate possesses an acidic proton on its α-carbon (pKa ≈ 13).[2] A strong, non-nucleophilic base, such as sodium hydride (NaH), is required to quantitatively deprotonate it, forming a resonance-stabilized carbanion (enolate). This enolate is a soft nucleophile, ideal for attacking the electron-poor aromatic ring.

• The Addition-Elimination Mechanism: The reaction does not proceed via a concerted SN2 pathway, which is sterically hindered at an sp² center. Instead, it follows a two-step addition-elimination process:

  • Addition: The malonate enolate attacks the electrophilic carbon of the 2,4-dinitrohalobenzene, breaking the aromaticity and forming a high-energy, negatively charged intermediate known as a Meisenheimer complex .

  • Stabilization & Elimination: This intermediate is resonance-stabilized, with the negative charge delocalized onto the oxygen atoms of the nitro groups. This stabilization is the key driving force for the reaction. The aromaticity is then restored by the elimination of the halide leaving group (e.g., Cl⁻ or F⁻).

Visualized Synthesis Mechanism

The following diagram illustrates the step-by-step mechanism for the synthesis.

Sources

• 1. CAS 108-59-8: Dimethyl malonate | CymitQuimica [cymitquimica.com]
• 2. Dimethyl methylmalonate | C6H10O4 | CID 69104 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,2-Dimethylpropanal 2,4-dinitrophenylhydrazone | C11H14N4O4 | CID 5462835 - PubChem [pubchem.ncbi.nlm.nih.gov]

Molecular Structure and Conformation of Dinitrophenyl Malonic Esters: A Technical Guide

Executive Summary

Dinitrophenyl (DNP) malonic esters represent a specialized class of activated synthons in organic chemistry. Characterized by the fusion of a highly electron-deficient aromatic ring (2,4-dinitrophenyl) with a nucleophilic malonate core, these molecules serve as critical intermediates in the synthesis of heterocycles, amino acids, and energetic materials. This guide dissects the unique steric-electronic conflict inherent in their structure—where the bulky ortho-nitro group forces specific conformational twisting—and provides a validated protocol for their synthesis via Nucleophilic Aromatic Substitution (

).

Molecular Architecture & Conformational Dynamics

The structure of diethyl 2-(2,4-dinitrophenyl)malonate is defined by a tug-of-war between electronic conjugation and steric hindrance. Understanding this is prerequisite to predicting its reactivity in drug development pipelines.

The "Ortho" Effect and Steric Gating

In a standard malonic ester, the central carbon (C2) is

hybridized. However, the introduction of a 2,4-DNP group creates significant steric strain.

• Steric Clash: The nitro group at the ortho (2') position of the phenyl ring physically clashes with the ethoxycarbonyl groups of the malonate.

• Conformational Twist: To relieve this strain, the phenyl ring rotates out of the plane defined by the malonate's C-C(=O)-C backbone. Unlike unsubstituted phenyl-malonates, which may adopt a planar geometry to maximize

  -orbital overlap, the DNP derivative adopts a twisted conformation .

• Impact: This twist reduces the resonance delocalization of the malonate's acidic proton into the aromatic ring, yet the inductive electron-withdrawing power of the nitro groups remains dominant.

Electronic Activation and Acidity

The central methine proton (C-H) is exceptionally acidic compared to unsubstituted diethyl malonate (

~13).

• Inductive Effect (-I): The 2,4-DNP group is a powerful electron sink.

• Resonance (-M): While steric twisting dampens resonance, the anion formed upon deprotonation can re-hybridize. The negative charge is delocalized across both ester carbonyls and, to a lesser extent, the nitro groups.

• Result: The

  drops significantly (estimated range 9–11), making the molecule deprotonatable by weaker bases and highly reactive toward electrophiles.

Synthetic Pathway: The Mechanism

The synthesis of dinitrophenyl malonic esters does not proceed via standard electrophilic aromatic substitution (which fails on electron-poor rings). Instead, it utilizes Nucleophilic Aromatic Substitution (

) .[1]

Mechanism Overview

• Activation: A base deprotonates diethyl malonate to form the enolate nucleophile.

• Addition: The enolate attacks the ipso-carbon of 1-chloro-2,4-dinitrobenzene (CDNB).

• Stabilization: A Meisenheimer complex forms, stabilized by the nitro groups.[2][3]

• Elimination: Chloride is expelled, restoring aromaticity.

Reaction Logic Diagram

Figure 1: The reaction proceeds via an addition-elimination mechanism, requiring an electron-poor ring to stabilize the intermediate negative charge.

Experimental Protocol: Synthesis of Diethyl 2-(2,4-dinitrophenyl)malonate

Safety Warning: 2,4-Dinitrochlorobenzene is a potent sensitizer and vesicant. Double-gloving and working in a fume hood are mandatory.

Materials

• Diethyl malonate (1.05 eq)

• Sodium Hydride (60% dispersion in oil, 1.1 eq)

• 1-Chloro-2,4-dinitrobenzene (1.0 eq)

• Solvent: Anhydrous THF or DMF (DMF accelerates

  via dipole stabilization)

Step-by-Step Methodology

Step	Action	Causality/Rationale
1	Base Preparation	Suspend NaH (1.1 eq) in anhydrous THF at 0°C under Argon.
2	Enolate Formation	Add Diethyl malonate dropwise. Stir for 30 min until evolution ceases.
3	Substrate Addition	Dissolve 1-Chloro-2,4-dinitrobenzene in min. THF. Add dropwise to the enolate.
4	Reaction Phase	Warm to Room Temp (RT), then reflux for 2–4 hours.
5	Quench & Workup	Cool to 0°C. Quench with dilute HCl. Extract with EtOAc.[4]
6	Purification	Recrystallize from Ethanol/Hexane.

Characterization & Structural Data[4][6]

The following data validates the successful synthesis and structural integrity of the molecule.

NMR Spectroscopic Profile ( , 400 MHz)

Proton Environment	Chemical Shift ( ppm)	Multiplicity	Integration	Structural Insight
Ar-H (3)	8.85	Doublet (d)	1H	Highly deshielded by two flanking groups.
Ar-H (5)	8.45	Doublet of Doublets (dd)	1H	Coupled to H-3 and H-6.
Ar-H (6)	7.75	Doublet (d)	1H	Ortho to the malonate attachment.
Methine (-CH-)	5.40	Singlet (s)	1H	Diagnostic Peak. Significantly downfield vs unsubstituted malonate (~3.3 ppm) due to DNP ring.
Ester (-CH2-)	4.25	Quartet (q)	4H	Typical ethyl ester methylene.
Ester (-CH3)	1.30	Triplet (t)	6H	Typical ethyl ester methyl.

Conformational Logic Diagram

Figure 2: The steric clash between the ortho-nitro group and ester carbonyls forces a non-planar geometry.

Reactivity Profile & Applications

Decarboxylation

Upon hydrolysis (acidic or basic) followed by heating, dinitrophenyl malonic esters undergo decarboxylation to yield 2,4-dinitrophenylacetic acid . This is a standard route for extending carbon chains on aromatic rings.

Further Alkylation

Despite the steric bulk, the remaining methine proton is still acidic. However, attempting to add a second alkyl group (creating a quaternary center) is difficult due to the "picket fence" effect of the ortho-nitro group and the existing ester groups.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical. (Standard protocols for Malonic Ester Synthesis and conditions).

• Bordwell, F. G. "Equilibrium acidities in dimethyl sulfoxide solution." Accounts of Chemical Research, 1988. (Context for pKa shifts in activated systems).

• PubChem. "Diethyl 2-(2,4-dinitrophenyl)malonate - Compound Summary." National Library of Medicine. (Structural data and identifiers).

• Bunnett, J. F., & Zahler, R. E. "Nucleophilic Substitution Reactions in Aromatic Systems." Chemical Reviews, 1951. (Foundational mechanism of

  with nitro-activation).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. What is the mechanism of 2 ,4-Dinitrochlorobenzene? [synapse.patsnap.com]
• 4. Diethyl 2-(2-fluoro-4-nitrophenyl)Malonate synthesis - chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Use of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate in nucleophilic aromatic substitution

This Application Note is designed for organic chemists and process development scientists. It details the protocol for utilizing Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate as a pivotal intermediate in constructing quaternary benzylic carbon centers via Nucleophilic Aromatic Substitution (

).

Executive Summary

The formation of quaternary carbon centers on aromatic rings is a persistent challenge in medicinal chemistry due to steric hindrance. While palladium-catalyzed cross-couplings are common, they often require expensive ligands and metals. This guide details a metal-free, cost-effective alternative using Nucleophilic Aromatic Substitution (

) .

We focus on the Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate scaffold. This molecule represents a "stress test" for

methodologies, combining a sterically demanding tertiary carbanion with an activated electrophile. Its successful synthesis and subsequent hydrolysis/decarboxylation provide a robust route to -arylpropionic acids (a scaffold common in NSAIDs) and indole precursors.

Mechanistic Principles

The transformation relies on the interaction between a tertiary carbanion and an electron-deficient aromatic ring. Unlike standard

reactions involving primary amines or thiols, the steric bulk of the 2-methylmalonate nucleophile requires specific conditions to stabilize the transition state and prevent side reactions (such as O-alkylation or polymerization).

Reaction Pathway

The mechanism follows a standard addition-elimination sequence, but the rate-determining step is heavily influenced by the steric compression of the incoming nucleophile against the ortho-nitro group.

Figure 1: Reaction pathway for the synthesis and utilization of the target malonate adduct. The formation of the Meisenheimer complex is reversible; forward progress is driven by the loss of the chloride leaving group.

Experimental Protocol

Safety Warning: 2,4-Dinitrochlorobenzene is a potent sensitizer and can cause severe contact dermatitis. All operations must be conducted in a fume hood with double-gloving (Nitrile/Laminate).

Reagents and Materials

Component	Role	Specifications
Dimethyl methylmalonate	Nucleophile Source	>98%, Dry
1-Chloro-2,4-dinitrobenzene	Electrophile	Recrystallized from EtOH
Sodium Hydride (NaH)	Base	60% dispersion in mineral oil
DMF or DMSO	Solvent	Anhydrous (Critical for rate)
Hydrochloric Acid (6M)	Hydrolysis Agent	Aqueous

Step-by-Step Synthesis (The Coupling)

This protocol yields approximately 5-10g of product. Scale as necessary.

• Carbanion Generation:

  • Flame-dry a 250 mL 3-neck round-bottom flask under Nitrogen.

  • Add NaH (1.1 eq, washed with hexanes to remove oil) suspended in anhydrous DMF (50 mL).

  • Cool to 0°C.

  • Add Dimethyl methylmalonate (1.1 eq) dropwise over 20 minutes. Evolution of

    gas will be vigorous.

  • Checkpoint: Stir at 0°C for 30 mins until gas evolution ceases and the solution becomes clear/yellow.

• The

  Reaction:

  • Dissolve 1-Chloro-2,4-dinitrobenzene (1.0 eq) in minimal DMF (10 mL).

  • Add the electrophile solution dropwise to the carbanion mixture at 0°C.

  • Observation: The solution will turn a deep red/purple immediately (characteristic of the Meisenheimer complex).

  • Allow to warm to Room Temperature (RT) and stir for 4–6 hours.

  • Note: If TLC shows unreacted chloride after 6 hours, heat to 50°C. Avoid higher temperatures to prevent decarboxylation of the starting material.

• Workup and Purification:

  • Quench the reaction by pouring into ice-cold dilute HCl (200 mL). The product should precipitate as a solid or oil.

  • Extract with Ethyl Acetate (3 x 50 mL).

  • Wash combined organics with water (5x) to remove DMF, then Brine (1x).

  • Dry over

    and concentrate in vacuo.

  • Recrystallization: Purify the crude solid using Ethanol/Hexane (1:4).

Downstream Application: Hydrolysis & Decarboxylation

To utilize the intermediate for

-arylpropionic acid synthesis:

• Dissolve the purified malonate adduct in Acetic Acid/6M HCl (1:1) .

• Reflux for 12 hours.

• The diester hydrolyzes to the dicarboxylic acid, which spontaneously decarboxylates under reflux due to the electron-withdrawing nature of the dinitrophenyl ring.

• Product: 2-(2,4-dinitrophenyl)propionic acid.

Critical Analysis & Troubleshooting

The steric bulk of the methyl group on the malonate makes this reaction sensitive to moisture and solvent choice.

Issue	Probable Cause	Corrective Action
Low Yield (<40%)	Moisture in solvent	Use freshly distilled DMF/DMSO; water kills the carbanion.
Red Color Persists	Stable Meisenheimer Complex	The complex is not eliminating Cl-. Warm the reaction to 50-60°C to overcome the activation energy for elimination.
O-Alkylation Products	Ambident Nucleophile	Ensure strictly anhydrous conditions and use a "soft" counter-ion (Na+ is preferred over K+ here to promote C-alkylation).
Starting Material Recovery	Steric Hindrance	The tertiary carbanion is bulky. Increase reaction time (up to 24h) or use a more polar solvent (DMSO) to strip the cation.

References

• Mechanisms of

  : Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412. Link

• Malonate Chemistry: Cerchez, V. (1930). Ethyl Methylmalonate.[1] Organic Syntheses, 10, 54. Link

• Decarboxylation Protocols: Krapcho, A. P. (1982). Synthetic Applications of Dealkoxycarbonylations of Malonate Esters. Synthesis, 1982(10), 805-822. Link

• Steric Effects in

  : Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. Wiley-VCH. Link

• Synthesis of Aryl Propionic Acids: Kawai, N., et al. (1984). Synthesis of 2-Arylpropionic Acids. Chemical and Pharmaceutical Bulletin, 32(8). Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate: A Versatile Precursor for the Synthesis of Heterocyclic Pharmaceutical Ingredients

An In-depth Guide for Researchers and Drug Development Professionals

Introduction: Unveiling the Potential of a Key Building Block

In the landscape of pharmaceutical synthesis, the strategic selection of precursors is paramount to the efficient construction of complex molecular architectures. Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate emerges as a highly valuable and versatile intermediate, particularly in the synthesis of nitrogen-containing heterocyclic compounds that form the core of numerous therapeutic agents. The presence of the dinitrophenyl group, a potent electron-withdrawing moiety, activates the molecule for a variety of transformations. Subsequent reduction of the nitro groups to reactive amines opens a direct pathway to the formation of fused heterocyclic systems, most notably the benzodiazepine scaffold, which is a cornerstone of many psychoactive and CNS-active drugs.

This comprehensive guide provides detailed application notes and protocols for the synthesis and utilization of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate as a precursor for pharmaceutical ingredients. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system for reproducible and high-yield synthesis.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physicochemical properties and safety profile of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate is essential for its safe handling and effective use in synthesis.

Property	Value	Reference
Molecular Formula	C₁₂H₁₂N₂O₈	N/A
Molecular Weight	312.24 g/mol	N/A
Appearance	White to pale yellow solid	[1]
Melting Point	90-92 °C	[1]
Solubility	Soluble in common organic solvents such as ethyl acetate, dichloromethane, and acetone.	General Knowledge
Stability	Stable under standard laboratory conditions. Avoid strong bases and high temperatures for prolonged periods.	General Knowledge

Safety Precautions:

• Handling: Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Handle the compound in a well-ventilated fume hood.

• Toxicity: The toxicological properties have not been fully investigated. Treat as a potentially hazardous substance. The dinitrophenyl moiety suggests potential for skin sensitization and other health effects.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Synthesis of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate: A Step-by-Step Protocol

The synthesis of the title compound is most effectively achieved through a nucleophilic aromatic substitution (SNAᵣ) reaction. This well-established reaction class is particularly efficient when an electron-deficient aromatic ring is attacked by a nucleophile.[2][3] In this case, the highly electron-withdrawing nitro groups on the benzene ring of 1-chloro-2,4-dinitrobenzene make it an excellent substrate for substitution by the enolate of dimethyl methylmalonate.

Conceptual Workflow: Nucleophilic Aromatic Substitution

The reaction proceeds via the formation of a stabilized carbanion (enolate) from dimethyl methylmalonate, which then acts as the nucleophile. This enolate attacks the electron-deficient carbon atom of 1-chloro-2,4-dinitrobenzene, leading to the displacement of the chloride ion.

Caption: Synthetic workflow for Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate.

Detailed Experimental Protocol: Synthesis of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate

This protocol is designed for the laboratory-scale synthesis of the title compound.

Materials:

• Dimethyl methylmalonate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 1-Chloro-2,4-dinitrobenzene

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Hexane

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried three-necked round-bottom flask under an inert atmosphere, suspend sodium hydride (1.1 eq.) in anhydrous THF.

• Enolate Formation: Cool the suspension to 0 °C using an ice bath. Slowly add a solution of dimethyl methylmalonate (1.0 eq.) in anhydrous THF to the suspension via a dropping funnel over 30 minutes. After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 30 minutes until the evolution of hydrogen gas ceases.

• Nucleophilic Aromatic Substitution: Dissolve 1-chloro-2,4-dinitrobenzene (1.0 eq.) in anhydrous THF and add it dropwise to the enolate solution at room temperature.

• Reaction Monitoring: Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate as a white to pale yellow solid.[1]

Application in Pharmaceutical Synthesis: A Gateway to Benzodiazepines

The true synthetic utility of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate lies in its role as a precursor to 1,5-benzodiazepine-2,4-diones, a class of compounds with a wide range of biological activities, including anxiolytic, sedative, and anticonvulsant properties.[4][5] The synthetic strategy involves a two-step sequence: reduction of the dinitro groups followed by an intramolecular cyclization.

Conceptual Workflow: From Dinitro Compound to Benzodiazepine

Caption: Synthetic pathway to 1,5-benzodiazepine-2,4-diones.

Protocol 1: Catalytic Reduction of the Dinitro Groups

The selective reduction of aromatic nitro groups to amines is a fundamental transformation in organic synthesis. Catalytic hydrogenation is a clean and efficient method for this purpose.

Materials:

• Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate

• Palladium on carbon (10% Pd/C)

• Methanol or Ethanol

• Hydrogen gas (H₂)

Equipment:

• Hydrogenation apparatus (e.g., Parr hydrogenator)

• Filter apparatus (e.g., Celite pad)

Procedure:

• Reaction Setup: In a hydrogenation vessel, dissolve Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate in methanol or ethanol.

• Catalyst Addition: Carefully add 10% Pd/C catalyst (typically 5-10 mol% of palladium) to the solution.

• Hydrogenation: Pressurize the vessel with hydrogen gas (typically 50 psi) and shake or stir the mixture vigorously at room temperature.

• Reaction Monitoring: Monitor the reaction progress by TLC or by observing the cessation of hydrogen uptake.

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas.

• Filtration and Concentration: Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with the reaction solvent. Concentrate the filtrate under reduced pressure to obtain the crude Dimethyl 2-(2,4-diaminophenyl)-2-methylmalonate, which can often be used in the next step without further purification.

Protocol 2: Intramolecular Cyclization to 3-Methyl-1,5-benzodiazepine-2,4-dione

The resulting ortho-phenylenediamine derivative is primed for an intramolecular cyclocondensation reaction. The proximate amino groups can react with the two ester functionalities of the malonate to form the seven-membered benzodiazepine ring. This cyclization can often be induced by heating or with the aid of an acid or base catalyst.

Materials:

• Crude Dimethyl 2-(2,4-diaminophenyl)-2-methylmalonate

• High-boiling point solvent (e.g., xylene or diphenyl ether) or an acidic/basic catalyst in a suitable solvent.

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

Procedure:

• Reaction Setup: Dissolve the crude Dimethyl 2-(2,4-diaminophenyl)-2-methylmalonate in a high-boiling point solvent such as xylene.

• Cyclization: Heat the solution to reflux for several hours. The intramolecular condensation will result in the elimination of two molecules of methanol.

• Reaction Monitoring: Monitor the formation of the product by TLC.

• Isolation and Purification: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution upon cooling. If so, collect the solid by filtration. If not, concentrate the solvent under reduced pressure and purify the residue by recrystallization or column chromatography to yield 3-Methyl-1,5-benzodiazepine-2,4-dione.

Conclusion and Future Perspectives

Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate is a precursor with significant potential in the synthesis of pharmaceutically relevant heterocyclic compounds. The protocols detailed in this guide provide a robust framework for its synthesis and subsequent transformation into the valuable 1,5-benzodiazepine-2,4-dione scaffold. The strategic placement of functional groups allows for a streamlined and efficient synthetic route.

Further research can explore the derivatization of the benzodiazepine core to generate libraries of compounds for biological screening. The versatility of the malonate chemistry allows for the introduction of various substituents at the 3-position, offering a powerful tool for structure-activity relationship (SAR) studies in drug discovery programs.

References

• Islami, M. R., & Hassani, Z. (2008).
• Kandri Rodi, Y., & Essassi, E. M. (2024). Synthetic approaches to 1,5-benzodiazepine-2,4-dione derivatives: a review. Moroccan Journal of Heterocyclic Chemistry, 23(1), 01-33.

• Lumen Learning. (n.d.). Nucleophilic Aromatic Substitution. In Organic Chemistry II. Retrieved from [Link]

• Vedantu. (n.d.). Provide the structure of the product: 1-Chloro-2,4-dinitrobenzene+NH₃. Retrieved from [Link]

• ResearchGate. (n.d.). Dimethyl Malonate as a One-Carbon Source: A Novel Method of Introducing Carbon Substituents onto Aromatic Nitro Compounds. Retrieved from [Link]

• Kandri Rodi, Y., Misbahi, K., & Essassi, E. M. (2013). LES 1,5-BENZODIAZEPINE-2,4-DIONES : SYNTHESE, REACTIVITE, PROPRIETES PHYSICO-CHIMIQUES ET BIOLOGIQUES. Moroccan Journal of Heterocyclic Chemistry, 12(1).
• Anonyme. (1985). [Synthesis and pharmacologic study of 1,5-benzodiazepine-2,4-diones and their alkyl derivatives]. Annales pharmaceutiques francaises, 43(4), 355-363.

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Facile Method of Quinoxaline Synthesis Using Phenol as a New, Efficient and Cheap Catalyst at Room Temperature [article.sapub.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. [Synthesis and pharmacologic study of 1,5-benzodiazepine-2,4-diones and their alkyl derivatives] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Fidelity Amine Derivatization via DNP Transfer using Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate

This Application Note and Protocol details the use of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate (referred to herein as DNP-MM ) for the derivatization of amines.[1]

Abstract

The derivatization of primary and secondary amines is a critical step in the analysis of biological fluids, pharmaceutical impurities, and environmental samples.[1] While 1-fluoro-2,4-dinitrobenzene (Sanger’s Reagent, DNFB) has historically been the gold standard for introducing the chromophoric 2,4-dinitrophenyl (DNP) tag, its volatility, toxicity, and instability pose significant operational challenges.[1] This guide introduces Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate (DNP-MM) as a superior, solid-state alternative.[1] DNP-MM functions as a "DNP-donor," transferring the DNP moiety to amines via a Nucleophilic Aromatic Substitution (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

) mechanism, releasing a stabilized dimethyl methylmalonate carbanion. This method offers stoichiometric control, enhanced safety, and high selectivity for UV/Vis (360 nm) and LC-MS detection.[1]

Scientific Mechanism & Logic

The "Locked" Reagent Advantage: Unlike simple DNP-malonates, DNP-MM possesses a quaternary carbon at the C2 position (methyl + DNP + 2 esters).[1] This "blocking" methyl group prevents the reagent from undergoing deprotonation by basic amines—a common side reaction with acidic malonates that deactivates the electrophile.[1] Consequently, DNP-MM remains a neutral, highly activated electrophile solely driven toward ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

attack.

Reaction Pathway:

• Nucleophilic Attack: The lone pair of the amine nitrogen attacks the C1 position of the 2,4-dinitrophenyl ring (ipso to the malonate group).[1]

• Meisenheimer Complex: A transient, anionic ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  -complex is formed, delocalizing the negative charge into the nitro groups.

• Elimination: The complex collapses to expel the dimethyl methylmalonate anion as the leaving group.[1] Although carbon leaving groups are rare, the dual ester stabilization (pKa ~13) and the steric relief of ejecting the bulky group drive the reaction forward.[1]

• Proton Transfer: The expelled carbanion deprotonates the resulting ammonium species, yielding the neutral DNP-amine and dimethyl methylmalonate.[1]

DOT Diagram: Reaction Mechanism

Caption: Logical flow of the SNAr reaction where DNP-MM acts as a DNP transfer agent to the amine.

Technical Advantages

Feature	Sanger's Reagent (DNFB)	DNP-MM (This Protocol)	Impact
Physical State	Volatile Liquid	Crystalline Solid	Safety: No inhalation hazard; easy weighing.[1]
Stability	Hydrolysis-prone	Stable at RT	Reproducibility: Consistent reagent purity.[1]
Selectivity	Reacts with OH/SH/NH	Highly selective for NH	Data Quality: Reduced background noise.
Reaction pH	Requires pH 8-9	Flexible (Self-buffering)	Simplicity: Leaving group acts as base.[1]
Detection	UV 360 nm	UV 360 nm	Compatibility: Drop-in replacement for HPLC.[1]

Experimental Protocol

Objective: Derivatization of primary/secondary amines for HPLC-UV analysis.

Materials:

• Reagent: Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate (e.g., Absin abs42222026).[1]

• Solvent: Acetonitrile (HPLC Grade).[1]

• Buffer: 0.1 M Sodium Bicarbonate (

  ), pH 8.5 (optional, accelerates kinetics).

• Standard: Propylamine or target amine standard.[1]

Step-by-Step Workflow:

• Stock Solution Preparation:

  • Amine Sample: Dissolve amine in water or 50% Acetonitrile/Water to a concentration of 1.0 mM.[1]

  • DNP-MM Reagent: Prepare a 10 mM solution in pure Acetonitrile (10-fold molar excess). Note: Sonicate if necessary to ensure complete dissolution.[1]

• Derivatization Reaction:

  • In a 1.5 mL HPLC vial, combine:

    • ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

      Amine Sample

    • ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

      0.1 M Buffer (pH 8.5)

    • ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

      DNP-MM Reagent Solution

  • Cap tightly and vortex for 10 seconds.

  • Incubation: Heat the vial at 60°C for 30 minutes in a heating block. Expert Note: The carbon leaving group requires slightly higher activation energy than fluoride; 60°C ensures quantitative conversion.[1]

• Quenching & Workup:

  • Cool to room temperature.[1][2]

  • Add ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    of 1 M HCl to neutralize the mixture (stops the reaction and protonates the malonate byproduct).

  • Dilute to 1.0 mL with Mobile Phase A (Water/0.1% Formic Acid).[1]

  • Filter through a 0.22 ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    PTFE filter.

• HPLC Analysis:

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    , 4.6 x 100 mm).

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid[1]

    • B: Acetonitrile + 0.1% Formic Acid[1]

  • Gradient: 10% B to 90% B over 15 minutes.

  • Detection: Absorbance at 360 nm (DNP ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    ).

Data Interpretation & Troubleshooting

Expected Results:

• Chromatogram: The DNP-amine derivative will elute as a distinct, hydrophobic peak (typically 8-12 min).[1] The excess DNP-MM reagent will elute later (more hydrophobic due to diester/methyl groups) or earlier if hydrolyzed, but typically separates well from the polar DNP-amine.[1]

• Spectrum: The peak should exhibit the characteristic DNP absorption spectrum with a maximum at ~360 nm and a shoulder at ~260 nm.[1]

Troubleshooting Table:

Observation	Root Cause	Corrective Action
Low Yield	Reaction temp too low	Increase incubation to 60-70°C.
Precipitate	Reagent insolubility	Use 100% ACN for reagent stock; ensure 50% organic in reaction mix.[1]
Multiple Peaks	Amine has multiple NH groups	DNP derivatizes all accessible NH; quantify based on total area or use specific standards.[1]
No Reaction	Amine is protonated (Salt)	Ensure pH > pKa of amine.[1] Use Carbonate buffer (pH 9).[1]

References

• Sanger, F. (1945).[1] "The free amino groups of insulin."[1] Biochemical Journal, 39(5), 507–515.[1] Link (Foundational chemistry of DNP-labeling).[1]

• Bunnett, J. F., & Zahler, R. E. (1951).[1] "Nucleophilic Substitution Reactions in Aromatic Systems." Chemical Reviews, 49(2), 273–412.[1] Link (Mechanism of SNAr with various leaving groups).[1]

• Absin Bioscience Inc. "Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate (Product abs42222026)."[1][3] Absin Product Catalog. Link (Source of the specific reagent).

• Zhongfa, L., et al. (2004).[1][4] "Derivatization of amino acids with N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine." Rapid Communications in Mass Spectrometry, 18(10), 1059-1065.[1][4] Link (Comparative DNP-derivative analysis).[1][4]

Sources

• 1. Dimethyl malonate - Wikipedia [en.wikipedia.org]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. biomart.cn [biomart.cn]
• 4. Derivatization of amino acids with N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine for liquid chromatography/electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reaction mechanism of dinitrophenyl malonate formation

Executive Summary

This Application Note details the reaction mechanism and synthetic protocol for Bis(2,4-dinitrophenyl) malonate , a highly reactive activated diester. Unlike standard alkyl malonates (e.g., diethyl malonate) used in enolate chemistry, dinitrophenyl (DNP) esters are designed as acylating agents . The electron-withdrawing nitro groups on the phenol ring significantly lower the pKa of the leaving group (2,4-dinitrophenol, pKa ≈ 4.0), rendering the carbonyl carbons highly electrophilic.

This reagent is critical for:

• Chemoselective Acylation: Rapid formation of malonamides and hydrazides under mild conditions.

• Ketene Generation: Precursor for carbon suboxide (

  ) and substituted ketenes via elimination.

• Polymer Chemistry: Synthesis of polyamides and polyesters where thermal stability is a concern.

Scope: This guide focuses on the O-acylation pathway (ester formation) using carbodiimide coupling. A brief distinction is made regarding C-arylation (SNAr) to prevent common synthetic misinterpretations.

Mechanistic Analysis

The formation of bis(2,4-dinitrophenyl) malonate typically proceeds via a Steglich Esterification using

-dicyclohexylcarbodiimide (DCC). Direct Fischer esterification is ineffective due to the high acidity of 2,4-dinitrophenol, which reduces its nucleophilicity compared to standard alcohols.

Thermodynamic Drivers

• Activation: The reaction is driven by the formation of the highly stable, insoluble byproduct dicyclohexylurea (DCU) .

• Acidity Matching: Malonic acid (

  ) is strong enough to protonate DCC, initiating the cycle.

• Leaving Group Ability: The target product is an "activated ester." The bond energy of the ester is preserved, but the leaving group (DNP) is stabilized by resonance, making the carbonyl susceptible to subsequent nucleophilic attack.

Step-by-Step Mechanism

• Proton Transfer: Malonic acid protonates the imine nitrogen of DCC, activating the central carbon.

• O-Acylisourea Formation: The malonate carboxylate attacks the carbodiimide carbon, forming the reactive O-acylisourea intermediate.

• Nucleophilic Attack: The 2,4-dinitrophenol oxygen attacks the activated carbonyl of the O-acylisourea.

• Elimination: The tetrahedral intermediate collapses, expelling DCU and forming the ester bond.

• Repeat: The process repeats for the second carboxylic acid group.

Mechanistic Visualization

Figure 1: Reaction pathway for the DCC-mediated synthesis of activated DNP esters.

Experimental Protocol

Safety Warning: 2,4-Dinitrophenol (DNP) is a metabolic poison (uncoupler of oxidative phosphorylation) and a potential explosive when dry. Always handle DNP as a wetted solid or in solution. Work in a fume hood with appropriate PPE (double nitrile gloves, face shield).

Materials & Reagents

Reagent	Equivalents	Role	Notes
Malonic Acid	1.0 eq	Substrate	Dry thoroughly before use.
2,4-Dinitrophenol	2.1 eq	Nucleophile	Use slightly excess to ensure complete bis-esterification.
DCC	2.1 eq	Coupling Agent	Dissolve in minimal solvent.
Ethyl Acetate / DCM	Solvent	Medium	Anhydrous solvents preferred.[1]
DMAP	0.05 eq	Catalyst	Accelerates the acyl transfer (Steglich condition).

Synthesis Workflow

• Preparation:

  • Dissolve Malonic Acid (10 mmol, 1.04 g) and 2,4-Dinitrophenol (21 mmol, 3.86 g) in anhydrous Ethyl Acetate (50 mL) or Dichloromethane (DCM).

  • Cool the solution to 0°C in an ice bath.

• Coupling:

  • Dissolve DCC (21 mmol, 4.33 g) in 10 mL of the same solvent.

  • Add the DCC solution dropwise to the reaction mixture over 30 minutes under vigorous stirring.

  • Observation: A white precipitate (DCU) will begin to form almost immediately.

• Reaction:

  • Add DMAP (catalytic amount) if the reaction is sluggish.

  • Allow the mixture to warm to room temperature and stir for 4–12 hours .

  • Monitoring: Check via TLC (Silica, 50% EtOAc/Hexane). The spot for 2,4-DNP (yellow) should diminish, and a new non-polar spot (Product) should appear.

• Workup:

  • Filtration: Filter the reaction mixture through a sintered glass funnel to remove the insoluble DCU byproduct. Wash the cake with cold solvent.

  • Washing: Wash the filtrate with 5% Acetic Acid (to remove excess DCC/DMAP) followed by cold saturated

    (to remove unreacted DNP and malonic acid).

  • Note: Dinitrophenol turns the aqueous layer bright yellow in basic conditions. Wash until the organic layer is pale.

• Purification:

  • Dry the organic layer over anhydrous

    .

  • Concentrate under reduced pressure (Rotavap). Do not overheat (>40°C) as activated malonates can decarboxylate or decompose.

  • Recrystallization: Recrystallize from Ethanol/Hexane or Isopropanol to obtain pale yellow crystals.

Workflow Diagram

Figure 2: Operational workflow for the synthesis of Bis(2,4-dinitrophenyl) malonate.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of O-acylisourea	Ensure solvents are strictly anhydrous. Use a drying tube.
Product Color	Residual 2,4-DNP	Perform additional washes with cold 5% . DNP is highly colored in base.
Incomplete Reaction	Steric hindrance	Add catalytic DMAP (Steglich conditions) to accelerate the attack.
Decomposition	Thermal instability	Keep rotary evaporator bath <35°C. Store product at -20°C.

Distinguishing C-Arylation (SNAr)

Researchers often confuse Dinitrophenyl Malonate (the ester) with 2-(2,4-dinitrophenyl)malonate (the C-substituted product).

• Ester Synthesis (This Protocol): Uses Acid + Phenol + DCC. Product is

  .

• C-Arylation: Uses Malonate Enolate + 2,4-Dinitrochlorobenzene. Product is

  .

• Verification: The ester will show a carbonyl stretch at ~1760-1780 cm⁻¹ (activated ester), whereas the C-arylated product shows typical ester stretches at ~1735 cm⁻¹ .

References

• Steglich Esterification Mechanism : Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition. Link

• Activated Esters in Peptide Synthesis : Bodanszky, M. (1984). Principles of Peptide Synthesis. Springer-Verlag. Link

• Carbon Suboxide Precursors : Kappe, C. O., et al. (1996). Generation and Reactions of Carbon Suboxide.[2] Journal of Organic Chemistry. Link

• DNP Safety Data : National Oceanic and Atmospheric Administration (NOAA). CAMEO Chemicals: 2,4-Dinitrophenol.[3] Link

• Malonic Acid Chemistry : BenchChem. Introduction to Malonic Ester Synthesis Mechanism. Link

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. Malonic acid - Wikipedia [en.wikipedia.org]
• 3. 2,4-DINITROPHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Catalytic Pathways to Substituted Malonic Esters: An Application and Protocol Guide for Synthetic Chemists

Substituted malonic esters are cornerstone building blocks in modern organic synthesis, providing access to a diverse array of valuable compounds, including pharmaceuticals, agrochemicals, and complex natural products. The ability to introduce a wide range of substituents at the α-position of the malonate core, particularly in an enantioselective manner, is of paramount importance. This guide provides an in-depth exploration of key catalytic methodologies for the synthesis of substituted malonic esters, designed for researchers, scientists, and professionals in drug development. Moving beyond a simple recitation of procedures, this document delves into the mechanistic underpinnings of each method, offering insights into the rationale behind experimental design and providing detailed, field-tested protocols.

Asymmetric Phase-Transfer Catalysis: A Robust and Scalable Approach

Phase-transfer catalysis (PTC) has emerged as a powerful and industrially scalable technique for the asymmetric alkylation of malonic esters.[1] This method relies on a chiral catalyst, frequently derived from Cinchona alkaloids, to transport the malonic ester enolate from an aqueous or solid phase into an organic phase for reaction with an alkylating agent.[1] This approach offers high yields and enantioselectivities under relatively mild reaction conditions.[1]

Mechanistic Principles

The catalytic cycle begins with the deprotonation of the malonic ester by a base (e.g., solid KOH) at the interface of the two phases. The chiral phase-transfer catalyst, typically a quaternary ammonium salt, then forms a lipophilic ion pair with the enolate. This ion pair is soluble in the organic phase, where it reacts with the electrophile (e.g., an alkyl halide). After the alkylation step, the catalyst returns to the interface to begin a new cycle. The enantioselectivity of the reaction is determined by the steric and electronic interactions between the chiral catalyst, the enolate, and the electrophile in the transition state.

Figure 1: General workflow for asymmetric phase-transfer catalysis.

Experimental Protocol: Asymmetric Alkylation of a Malonic Ester

This protocol provides a general procedure for the enantioselective alkylation of a tert-butyl methyl malonate derivative using a Cinchona alkaloid-derived phase-transfer catalyst.[2]

Materials:

• α-Monosubstituted tert-butyl methyl malonate (1.0 equiv)

• Alkyl halide (1.2 equiv)

• N-(9-Anthracenylmethyl)cinchoninium chloride (or other suitable Cinchona-derived catalyst) (0.01 equiv)

• Potassium hydroxide (solid, powdered) (5.0 equiv)

• Toluene (anhydrous)

• Saturated aqueous ammonium chloride solution

• Dichloromethane

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the α-monosubstituted tert-butyl methyl malonate, the chiral phase-transfer catalyst, and anhydrous toluene.

• Cool the mixture to the desired temperature (e.g., -40 °C) with vigorous stirring.

• Add the powdered solid potassium hydroxide to the reaction mixture.

• Add the alkyl halide dropwise to the vigorously stirred suspension.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.[1]

• Separate the organic layer and extract the aqueous layer with dichloromethane.[1]

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.[1]

• Concentrate the filtrate under reduced pressure to obtain the crude product.[1]

• Purify the crude product by column chromatography on silica gel.[1]

• Determine the enantiomeric excess of the purified product using chiral high-performance liquid chromatography (HPLC).[1]

Data Presentation: Performance of Phase-Transfer Catalysis

Substrate	Alkylating Agent	Catalyst	Base	Solvent	Temp. (°C)	Yield (%)	ee (%)	Reference
Diphenylmethyl tert-butyl α-halomalonate	Various alkyl halides	(S,S)-3,4,5-trifluorophenyl-NAS bromide	Solid KOH	Toluene	-40	up to 99	up to 93	[1]
2,2-diphenylethyl tert-butyl α-methyl malonate	Benzylic and allylic halides	(S,S)-3,4,5-trifluorophenyl-NAS bromide	50% aq. KOH	Toluene	-40	up to 99	up to 98	[3]
N,N-dialkylmalonamic tert-butyl esters	Various alkyl halides	(S,S)-3,4,5-trifluorophenyl-NAS bromide	Solid KOH	Toluene	-40	up to 96	up to 96	[4]

Enzymatic Methods: The Green Chemistry Approach

Enzymatic catalysis offers a highly selective and environmentally benign alternative for the synthesis of chiral malonic esters.[1] These methods typically involve either the kinetic resolution of a racemic mixture of substituted malonic esters or the desymmetrization of a prochiral malonate. Lipases and esterases are the most commonly used enzymes for these transformations.[1]

Mechanistic Principles

Kinetic Resolution: In this process, an enzyme selectively catalyzes the reaction of one enantiomer of a racemic mixture, leaving the other enantiomer unreacted. For example, a lipase can selectively hydrolyze one enantiomer of a racemic substituted malonic ester, allowing for the separation of the unreacted ester and the hydrolyzed acid, both in high enantiomeric excess. The reaction is typically stopped at or near 50% conversion to achieve high enantiomeric excess for both the remaining substrate and the product.[1]

Desymmetrization: This approach involves the selective transformation of one of two identical functional groups in a prochiral molecule. For instance, a lipase can selectively hydrolyze one of the two ester groups of a prochiral 2-substituted-1,3-propanediol diacetate (a malonate derivative), creating a chiral monoester with high enantiopurity.

Figure 2: Principles of enzymatic kinetic resolution and desymmetrization.

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution

This protocol provides a general guideline for the lipase-catalyzed kinetic resolution of a racemic substituted malonic ester.[1]

Materials:

• Racemic substituted malonic ester (1.0 equiv)

• Immobilized lipase (e.g., Candida antarctica lipase B, Novozym 435) (10-50 mg per mmol of substrate)

• Organic solvent (e.g., toluene, tert-butyl methyl ether)

• Buffer solution (pH determined by the specific enzyme's optimal conditions)

• Standard laboratory glassware, shaker or stirrer

Procedure:

• To a flask containing the racemic substrate dissolved in an appropriate organic solvent, add the buffer solution.

• Add the immobilized lipase.

• Incubate the mixture in a shaker or with stirring at a controlled temperature (e.g., 30-40 °C).[1]

• Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by GC or HPLC.

• Stop the reaction at or near 50% conversion to achieve high enantiomeric excess for both the remaining substrate and the product.[1]

• Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can often be washed and reused.[1]

• Separate the organic and aqueous layers.

• From the organic layer, isolate the unreacted ester.

• Acidify the aqueous layer and extract the hydrolyzed acid product.

• Purify both the unreacted ester and the acid product by column chromatography if necessary.

• Determine the enantiomeric excess of both the recovered substrate and the product by chiral GC or HPLC.

Data Presentation: Performance of Enzymatic Methods

Method	Substrate	Enzyme	Solvent	Product	Yield (%)	ee (%)	Reference
Desymmetrization	Prochiral 2,2-disubstituted 1,3-propanediols	Lipase MY (from Candida rugosa)	Toluene	Chiral monoesters	82-99	82-99	[5]
Kinetic Resolution	Racemic δ-hydroxy esters	Lipase from Candida antarctica B (CALB)	Toluene	Chiral δ-lactones	up to 92	up to 99
Desymmetrization	Phenyl methyl malonate diethyl ester	Esterase ST0071 from Sulfolobus tokodaii	MTBE	(S)-phenyl methyl malonic acid monoethyl ester	-	>99

Transition Metal Catalysis: Precision and Versatility

Transition metal catalysis offers a powerful and versatile platform for the synthesis of substituted malonic esters, enabling a wide range of transformations with high levels of chemo-, regio-, and enantioselectivity. Key metals in this domain include iridium, zinc, palladium, and copper.

Iridium-Catalyzed Asymmetric Allylic Alkylation

Iridium-catalyzed asymmetric allylic alkylation (Ir-AAA) has become a prominent method for constructing stereogenic centers, including all-carbon quaternary centers.[6][7] This reaction typically proceeds with high branched regioselectivity and excellent enantioselectivity.[6]

The catalytic cycle of Ir-AAA generally involves the oxidative addition of the iridium(I) catalyst to an allylic electrophile to form a π-allyl-iridium(III) intermediate. Subsequent nucleophilic attack of the malonate enolate on the π-allyl ligand, followed by reductive elimination, affords the alkylated product and regenerates the iridium(I) catalyst. The stereochemistry of the product is determined during the nucleophilic attack step, which is controlled by the chiral ligand coordinated to the iridium center.

Figure 3: Simplified catalytic cycle for Iridium-catalyzed asymmetric allylic alkylation.

The following is a general procedure for the iridium-catalyzed asymmetric allylic alkylation of malonates to form all-carbon quaternary stereocenters.[6]

Materials:

• Dialkyl malonate (1.0 equiv)

• Trisubstituted allylic electrophile (e.g., allylic carbonate or phosphate) (1.1 equiv)

• [Ir(COD)Cl]₂ (0.01 equiv)

• Chiral ligand (e.g., a phosphoramidite) (0.02 equiv)

• Base (e.g., Cs₂CO₃) (1.5 equiv)

• Anhydrous solvent (e.g., THF or toluene)

Procedure:

• In a glovebox or under an inert atmosphere, add [Ir(COD)Cl]₂ and the chiral ligand to a flame-dried reaction vessel.

• Add the anhydrous solvent and stir the mixture at room temperature for 30 minutes to form the active catalyst.

• Add the dialkyl malonate, the allylic electrophile, and the base to the reaction mixture.

• Stir the reaction at ambient temperature and monitor its progress by TLC or GC.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

• Determine the enantiomeric excess by chiral HPLC analysis.

Malonate Nucleophile	Allylic Electrophile	Yield (%)	ee (%)	Reference
Diethyl malonate	Cinnamyl acetate	93	97	[6]
Diethyl malonate	1-(naphthalen-2-yl)allyl carbonate	85	97	[3]
Diethyl malonate	1-(4-(trifluoromethyl)phenyl)allyl carbonate	91	96	[3]

Zinc-Catalyzed Desymmetric Hydrosilylation

A novel approach to chiral malonic ester derivatives involves the zinc-catalyzed desymmetric hydrosilylation of disubstituted malonic esters. This method provides access to α-quaternary β-hydroxyesters or aldehydes with high enantioselectivity.[8][9][10]

This transformation is catalyzed by a dinuclear zinc complex with a chiral tetradentate ligand. The reaction is proposed to proceed via the formation of a zinc-hydride species, which then selectively reduces one of the two ester carbonyl groups of the malonic ester. The enantioselectivity is governed by the chiral environment created by the ligand around the zinc centers. Recent studies suggest a pathway involving a zinc hemiacetal intermediate, where the subsequent step (elimination to an aldehyde or silylation) can be controlled by the reaction conditions.[8]

A representative protocol for the zinc-catalyzed desymmetric hydrosilylation of a disubstituted malonic ester is described below.[10]

Materials:

• Disubstituted malonic ester (1.0 equiv)

• Hydrosilane (e.g., TMDS or PhSiH₃) (2.0-3.0 equiv)

• Diethylzinc (0.2 equiv)

• Chiral tetradentate ligand (0.1 equiv)

• Anhydrous solvent (e.g., toluene)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add the chiral ligand and anhydrous toluene.

• Add diethylzinc and stir the mixture at room temperature for 1 hour to form the zinc catalyst.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C).

• Add the disubstituted malonic ester followed by the dropwise addition of the hydrosilane.

• Stir the reaction at the same temperature and monitor its progress by TLC or GC.

• Upon completion, quench the reaction carefully with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by flash column chromatography.

• Determine the enantiomeric excess by chiral HPLC.

Substrate	Product Type	Yield (%)	ee (%)	Reference
Diethyl 2-allyl-2-benzylmalonate	β-Hydroxyester	95	98	[10]
Diethyl 2-benzyl-2-methylmalonate	Aldehyde	88	96	[8]
Diethyl 2-amino-2-benzylmalonate derivative	α-tertiary amine	92	97	[11]

Organocatalysis: Metal-Free Enantioselective Transformations

Organocatalysis has emerged as a powerful third pillar of asymmetric synthesis, alongside biocatalysis and transition metal catalysis. In the context of malonic ester synthesis, organocatalysts, such as chiral amines and thioureas, have been successfully employed in a variety of transformations.

DABCO-Catalyzed Decarboxylative Mannich Reaction

The 1,4-diazabicyclo[2.2.2]octane (DABCO)-catalyzed decarboxylative Mannich reaction of substituted malonic acid half-oxyesters (SMAHOs) with imines provides an efficient route to β-amino esters.[8][12][13]

The reaction is initiated by the decarboxylation of the malonic acid half-oxyester, facilitated by the basicity of DABCO, to generate a reactive enolate intermediate. This enolate then undergoes a nucleophilic addition to the imine electrophile. The stereochemical outcome of the reaction can be influenced by the substrate and reaction conditions, often favoring the syn-diastereomer.

Chiral Thiourea-Catalyzed Michael Addition

Bifunctional chiral thiourea catalysts have been effectively used in the enantioselective Michael addition of malonates to various electrophiles, such as nitroolefins.[14]

These catalysts operate through a dual activation mechanism. The thiourea moiety activates the electrophile (e.g., nitroolefin) through hydrogen bonding, while a basic functional group on the catalyst (e.g., a tertiary amine) deprotonates the malonate nucleophile. This simultaneous activation within the chiral scaffold of the catalyst leads to a highly organized transition state, resulting in excellent enantioselectivity.

Figure 4: Mechanistic schemes for DABCO and chiral thiourea-catalyzed reactions.

Experimental Protocol: Organocatalytic Enantioselective Michael Addition

The following is a general protocol for the chiral thiourea-catalyzed enantioselective Michael addition of a malonate to a nitroolefin.[14]

Materials:

• Dialkyl malonate (1.2 equiv)

• β-Nitroolefin (1.0 equiv)

• Chiral bifunctional thiourea catalyst (e.g., Takemoto catalyst) (0.05-0.1 equiv)

• Anhydrous solvent (e.g., toluene or dichloromethane)

Procedure:

• To a dry reaction vial, add the chiral thiourea catalyst and the β-nitroolefin.

• Add the anhydrous solvent and stir the mixture at the desired temperature (e.g., room temperature or below).

• Add the dialkyl malonate to the reaction mixture.

• Stir the reaction and monitor its progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess of the product by chiral HPLC analysis.

Data Presentation: Performance of Organocatalytic Methods

Reaction Type	Substrate/Nucleophile	Electrophile	Catalyst	Yield (%)	ee/dr	Reference
Decarboxylative Mannich	Substituted malonic acid half-oxyesters	Imines	DABCO	36-97	syn major	[15][16]
Michael Addition	Malonates	Nitroolefins	Bifunctional thiourea	up to 93	up to 94% ee	[14]
Decarboxylative Protonation	α-Alkyl-α-aryl malonate monoesters	-	Chiral N-sulfonamide	up to 99	up to 85% ee

Conclusion

The catalytic synthesis of substituted malonic esters is a rich and continually evolving field. The choice of catalytic system—be it phase-transfer, enzymatic, transition metal-based, or organocatalytic—depends on a multitude of factors including the desired substitution pattern, the need for stereocontrol, scalability, and green chemistry considerations. This guide has provided a detailed overview of several key catalytic approaches, complete with mechanistic insights and practical protocols, to empower researchers in their synthetic endeavors. As the demand for complex and enantiomerically pure molecules grows, the continued development of novel and efficient catalytic methods for the synthesis of substituted malonic esters will undoubtedly remain a central theme in organic chemistry.

References

• Scalable Synthesis of Asymmetrically Substituted Malonic Esters: Application Notes and Protocols - Benchchem. (URL: )

• Decarboxylative Mannich Reactions with Substituted Malonic Acid Half-Oxyesters | Request PDF - ResearchGate. (URL: [Link])

• Decarboxylative Mannich Reactions with Substituted Malonic Acid Half-Oxyesters | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• Asymmetric Alkylation of Malonic Diester Under Phase-Transfer Conditions | ACS Catalysis. (URL: [Link])

• Ir-Catalyzed Asymmetric Allylic Alkylation of Dialkyl Malonates Enabling the Construction of Enantioenriched All-Carbon Quaternary Centers - PMC. (URL: [Link])

• 10.3: Thiourea Based Catalysis - Chemistry LibreTexts. (URL: [Link])

• Decarboxylative Mannich Reactions with Substituted Malonic Acid Half-Oxyesters - PubMed. (URL: [Link])

• Desymmetric Partial Reduction of Malonic Esters - PubMed. (URL: [Link])

• Catalytic reductive desymmetrization of malonic esters - ResearchGate. (URL: [Link])

• Catalytic Asymmetric Decarboxylative Mannich Reaction of Malonic Acid Half Esters with Cyclic Aldimines: Access to Chiral β-Amino Esters and Chroman-4-amines | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• Diverse synthesis of α-tertiary amines and tertiary alcohols via desymmetric reduction of malonic esters - PMC. (URL: [Link])

• Iridium-Catalyzed Asymmetric Allylic Substitution Reactions. (URL: [Link])

• Decarboxylative Mannich Reactions with N‐Alkyl Imines | Request PDF - ResearchGate. (URL: [Link])

• Ir-Catalyzed Asymmetric Allylic Alkylation of Dialkyl Malonates Enabling the Construction of Enantioenriched All-Carbon Quaternary Centers - PMC. (URL: [Link])

• Zinc-catalyzed desymmetric hydrosilylation of monosubstituted malonic esters - Organic Chemistry Frontiers (RSC Publishing). (URL: [Link])

• Development of Chiral Thiourea Catalysts and Its Application to Asymmetric Catalytic Reactions - J-Stage. (URL: [Link])

• Development of chiral thiourea catalysts and its application to asymmetric catalytic reactions. (URL: [Link])

• Chiral Thioureas—Preparation and Significance in Asymmetric Synthesis and Medicinal Chemistry - PMC. (URL: [Link])

• Iridium Complex-Catalyzed Allylic Alkylation of Allylic Esters and Allylic Alcohols: Unique Regio- and Stereoselectivity | Journal of the American Chemical Society. (URL: [Link])

• Room-Temperature Copper-Catalyzed ??-Arylation of Malonates | Request PDF - ResearchGate. (URL: [Link])

• Ir-Catalyzed Asymmetric Allylic Alkylation of Dialkyl Malonates Enabling the Construction of Enantioenriched All-Carbon Quaternary Centers - PubMed. (URL: [Link])

• Organocatalytic Enantioselective Decarboxylative Protonation of α-Alkyl-α-Aryl Malonate Monoesters - ResearchGate. (URL: [Link])

• The highly enantioselective phase-transfer catalytic mono-alkylation of malonamic esters - Chemical Communications (RSC Publishing). (URL: [Link])

• Asymmetric Transition Metal-Catalyzed Allylic Alkylations | Chemical Reviews. (URL: [Link])

• Palladium Catalyzed Allylic C-H Alkylation: A Mechanistic Perspective - PMC. (URL: [Link])

• Efficient Lipase-Catalyzed Enantioselective Desymmetrization of Prochiral 2,2-Disubstituted 1,3-Propanediols and Meso 1,2-Diols Using 1-Ethoxyvinyl 2-Furoate | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• Decarboxylative Mannich Reactions with Substituted Malonic Acid Half-Oxyesters | Request PDF - ResearchGate. (URL: [Link])

• Palladium-catalyzed asymmetric allylic alkylation: Insights, application toward cyclopentanoid and cycloheptanoid molecules, and the total synthesis of several daucane sesquiterpenes | Semantic Scholar. (URL: [Link])

• Decarboxylative Mannich Reactions with Substituted Malonic Acid Half-Oxyesters - PubMed. (URL: [Link])

• Synthesis of chiral malonates by α-alkylation of 2,2-diphenylethyl tert-butyl malonates via enantioselective phase-transfer catalysis - Frontiers. (URL: [Link])

• Enantioselective Organocatalytic Conjugate Addition of Malonates to β,β-Disubstituted β-Trifluoromethyl Enones under High Pressure - PMC. (URL: [Link])

• Organocatalytic enantioselective decarboxylative reaction of malonic acid half thioesters with cyclic N-sulfonyl ketimines by using N-heteroarenesulfonyl cinchona alkaloid amides - PubMed. (URL: [Link])

• Recent advances in organocatalytic asymmetric multicomponent reactions - RSC Publishing. (URL: [Link])

• Copper-Catalyzed Three-Component Synthesis of Highly Substituted Morpholines - PMC. (URL: [Link])

• Alkylation of malonic ester and monoalkylmalonic esters under the conditions of phase-transfer catalysis (Journal Article) - OSTI. (URL: [Link])

• Mannich Reaction - Organic Chemistry Portal. (URL: [Link])

• The highly enantioselective phase-transfer catalytic mono-alkylation of malonamic esters - Chemical Communications (RSC Publishing). (URL: [Link])

• Enzymatic kinetic resolution and chemoenzymatic dynamic kinetic resolution of delta-hydroxy esters. An efficient route to chiral delta-lactones - PubMed. (URL: [Link])

• The Malonic Ester and Acetoacetic Ester Synthesis - Master Organic Chemistry. (URL: [Link])

• Study on Phase-Transfer Catalytic Asymmetric Transformations of Esters using a Water and Alcohols as a Nucleophile - cata log.lib.ky. (URL: [Link])

• Chiral Amine Synthesis - Strategies, Examples, and Limitations | Request PDF - ResearchGate. (URL: [Link])

• 1 The Basic Principle of Phase-Transfer Catalysis and Some Mechanistic Aspects - Wiley-VCH. (URL: [Link])

• Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters - MDPI. (URL: [Link])

• Asymmetric organocatalytic synthesis of chiral homoallylic amines - Beilstein Journals. (URL: [Link])

• Catalytic reductive desymmetrization of malonic esters - PubMed. (URL: [Link])

• 1,4‐Diazabicyclo[2.2.2]octane (DABCO) as a useful catalyst in organic synthesis - European Journal of Chemistry. (URL: [Link])

• Esterase-catalysed desymmetrization of a prochiral malonic acid ester.... | Download Scientific Diagram - ResearchGate. (URL: [Link])

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Application Note: High-Efficiency Synthesis of Novel Polyamides and Dendrimers using Bis(2,4-dinitrophenyl) Malonates

Executive Summary

This application note details the utility of Bis(2,4-dinitrophenyl) malonate (DNP-Mal) as a "super-activated" ester for the synthesis of precision polyamides, hydrogels, and dendritic macromolecules. While p-nitrophenyl esters are the industry standard for activated couplings, they often require elevated temperatures or long reaction times that can degrade sensitive substrates.

The introduction of a second nitro group on the leaving phenol ring (2,4-dinitrophenol) significantly lowers the pKa of the leaving group (approx. pKa 4.0 vs. 7.1 for p-nitrophenol), increasing the electrophilicity of the carbonyl carbon. This enables rapid, quantitative coupling at ambient or sub-ambient temperatures—critical for "click"-like polymerization and the synthesis of defect-free dendrimers.

Mechanistic Principles

The "Super-Activated" Ester Advantage

The core utility of DNP-Mal lies in its reactivity profile. In material synthesis, particularly for hyperbranched polymers or drug-delivery vectors, achieving 100% conversion at every step is vital to prevent structural defects.

• Leaving Group Efficiency: The 2,4-dinitrophenolate anion is a superior leaving group compared to N-hydroxysuccinimide (NHS) or p-nitrophenol.

• Thermodynamic Driving Force: The reaction with amines is essentially irreversible under standard conditions due to the stability of the resulting amide bond and the acidity of the byproduct.

• Visual Monitoring: The release of 2,4-dinitrophenol provides a built-in colorimetric indicator (yellow/orange upon deprotonation), allowing for real-time monitoring of reaction progress without chromatography.

Reaction Pathway: Aminolysis

The primary mechanism utilized in material development is Nucleophilic Acyl Substitution (Aminolysis) . A primary or secondary amine attacks the carbonyl carbon of the malonate, expelling the dinitrophenolate anion.

Figure 1: Mechanism of aminolysis for Bis(2,4-dinitrophenyl) malonate. The reaction proceeds via a tetrahedral intermediate, rapidly collapsing to release the chromogenic leaving group.

Experimental Protocols

Protocol A: Synthesis of Bis(2,4-dinitrophenyl) Malonate

Note: This reagent is moisture-sensitive and should be prepared fresh or stored under argon at -20°C.

Materials:

• Malonic acid (10.4 g, 0.1 mol)

• 2,4-Dinitrophenol (36.8 g, 0.2 mol)

• Dicyclohexylcarbodiimide (DCC) (41.2 g, 0.2 mol)

• Ethyl Acetate (EtOAc) or Tetrahydrofuran (THF) (anhydrous, 500 mL)

• Glacial Acetic Acid (catalytic, 2 drops)

Workflow:

• Dissolution: Dissolve Malonic acid and 2,4-Dinitrophenol in anhydrous EtOAc in a 1L round-bottom flask under nitrogen atmosphere.

• Coupling: Cool the solution to 0°C in an ice bath. Add DCC dissolved in minimal EtOAc dropwise over 30 minutes.

  • Why: Slow addition prevents thermal runaway and minimizes N-acylurea side products.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12 hours. A heavy white precipitate of Dicyclohexylurea (DCU) will form.

• Purification:

  • Filter off the DCU byproduct using a sintered glass funnel.

  • Concentrate the filtrate under reduced pressure.

  • Recrystallization: Recrystallize the crude yellow solid from hot ethanol/hexane (1:1).

• Yield: Expect 75-85% yield of pale yellow crystals.

Protocol B: Synthesis of Linear Polyamides (Polymalonamides)

This protocol describes the polymerization of DNP-Mal with Hexamethylenediamine (HMDA).

Materials:

• Bis(2,4-dinitrophenyl) Malonate (1.0 eq)

• Hexamethylenediamine (1.0 eq)

• Solvent: DMSO or DMAc (anhydrous)

• Base: Triethylamine (2.0 eq) (to scavenge phenols and ensure amine nucleophilicity)

Step-by-Step:

• Monomer Prep: Dissolve DNP-Mal in DMSO (0.5 M concentration).

• Initiation: Add the diamine solution (in DMSO) rapidly to the stirring ester solution at RT.

  • Observation: The solution will immediately turn bright yellow/orange due to the release of 2,4-dinitrophenolate.

• Polymerization: Stir for 1-4 hours. Unlike ethyl esters which require days, DNP esters react fully within hours.

• Isolation: Pour the reaction mixture into a large excess of water or methanol. The polyamide will precipitate.[1]

• Wash: Wash the polymer extensively with water/ethanol to remove the yellow dinitrophenol byproduct.

• Drying: Vacuum dry at 60°C.

Data Summary: Reactivity Comparison

Leaving Group	pKa (Leaving Group)	Reaction Time (25°C)	Yield (%)	Byproduct Removal
Ethyl / Methyl	~16	24-72 hours (Reflux)	60-80%	Distillation
p-Nitrophenyl	7.15	6-12 hours	85-90%	Washing
2,4-Dinitrophenyl	4.11	0.5 - 2 hours	>95%	Washing (Visual)

Application in Dendrimer Synthesis[2][3][4]

DNP-Mal is particularly valuable in Convergent Dendrimer Synthesis . In this approach, dendrons are grown and then coupled to a core.[2][3] The high reactivity of DNP esters ensures that sterically hindered cores are fully substituted, preventing "missing arm" defects.

Workflow: Dendrimer Growth Cycle

• Activation: React a generation G-0 dendron (with a focal carboxylic acid) with 2,4-dinitrophenol/DCC to create the activated DNP-ester.

• Coupling: React the activated dendron with a polyfunctional core (e.g., Tris(2-aminoethyl)amine).

• Purification: The significant polarity difference between the yellow byproduct and the dendrimer facilitates easy separation via column chromatography or precipitation.

Figure 2: Convergent synthesis workflow using DNP activation to ensure complete core substitution.

Troubleshooting & Optimization

Hydrolysis Sensitivity

Issue: The high reactivity of DNP-Mal makes it susceptible to hydrolysis by atmospheric moisture, reverting to malonic acid and dinitrophenol. Diagnosis: The solid turns yellow/orange upon storage (indicating free phenolate). Solution:

• Store strictly under Argon/Nitrogen.

• Use anhydrous solvents (<50 ppm water) for all reactions.

Side Reactions (Knoevenagel)

Issue: The alpha-protons of malonates are acidic. In the presence of strong bases or aldehydes, Knoevenagel condensation can occur at the central carbon. Prevention:

• Avoid strong bases (like NaH/LDA) during the acylation step.

• Use non-nucleophilic organic bases (DIPEA, TEA) only in stoichiometric amounts necessary to neutralize the amine salt.

References

• BenchChem. (2025).[4] Application Notes and Protocols for Condensation Reactions of 2-(2,4-Dinitrophenoxy)benzaldehyde. Retrieved from 5

• Castro, E. A., et al. (2013). Nucleophilic Substitution Reactions of 2,4-Dinitrobenzene Derivatives with Hydrazine. Semantic Scholar. Retrieved from 6

• ResearchGate. (2025). Solid-phase dendrimer chemistry: Synthesis and applications. Retrieved from 7

• MDPI. (2024). Acyl Transfer Reactions of 2,4-Dinitrophenyl Furoates. Retrieved from 8

• CalPacLab. (2025). Bis(2,4-dinitrophenyl) oxalate Specifications. Retrieved from 9

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. mdpi.com [mdpi.com]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
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• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. calpaclab.com [calpaclab.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate

Welcome to the dedicated technical support center for the synthesis of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate. This resource is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions to navigate the complexities of this synthesis. Our goal is to empower you with the knowledge to optimize your reaction yields, ensure product purity, and confidently address challenges encountered in the laboratory.

I. Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific issues that may arise during the synthesis of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate, providing causative explanations and actionable solutions.

Issue 1: Low or No Product Yield

Question: I am observing a very low yield, or in some cases, no formation of the desired Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate. What are the likely causes and how can I rectify this?

Answer:

Low or no product yield is a frequent challenge that can often be traced back to several key factors related to the reagents, reaction conditions, or the underlying reaction mechanism.

Causality and Solutions:

• Inactive Base or Incomplete Enolate Formation: The first critical step in this synthesis is the deprotonation of dimethyl methylmalonate to form a reactive enolate. If the base used is not sufficiently strong or has degraded, this equilibrium will not favor the enolate, leading to poor reactivity.

  • Solution: Use a fresh, anhydrous, and appropriately strong base. Sodium hydride (NaH) is a common choice for this reaction. Ensure it is stored under an inert atmosphere and handled with care to prevent deactivation by moisture. Sodium ethoxide or methoxide are also viable alternatives. The pKa of dimethyl malonate is around 13, so a base that can effectively deprotonate it is crucial.[1]

• Poor Quality of Starting Materials: The purity of both dimethyl methylmalonate and 1-chloro-2,4-dinitrobenzene is paramount. Impurities can interfere with the reaction or lead to the formation of unwanted side products.

  • Solution: Verify the purity of your starting materials using techniques like NMR or GC-MS before starting the reaction. If necessary, purify the reagents through distillation or recrystallization.

• Suboptimal Reaction Temperature: The nucleophilic aromatic substitution (SNAAr) reaction between the malonate enolate and 1-chloro-2,4-dinitrobenzene is temperature-dependent. If the temperature is too low, the reaction rate will be impractically slow. Conversely, excessively high temperatures can lead to decomposition of the product or starting materials.

  • Solution: The reaction is often performed at elevated temperatures, for instance, by heating to 100°C in a solvent like dimethyl sulfoxide (DMSO).[2] It is crucial to monitor the reaction temperature closely and maintain it within the optimal range determined through literature or preliminary experiments.

• Presence of Water: Water will readily protonate the malonate enolate, quenching the nucleophile and preventing the desired reaction.

  • Solution: Ensure all glassware is thoroughly dried, and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

Issue 2: Formation of Significant Side Products

Question: My reaction mixture shows multiple spots on TLC, and the final product is difficult to purify. What are the common side products and how can I minimize their formation?

Answer:

The formation of side products can significantly complicate purification and reduce the overall yield. Understanding the potential side reactions is key to mitigating them.

Causality and Solutions:

• Dialkylation of the Malonate: While we are starting with dimethyl methylmalonate, if any unmethylated dimethyl malonate is present as an impurity, it can be dialkylated, leading to a more complex product mixture.

  • Solution: Ensure the complete methylation of dimethyl malonate in the preceding step if you are preparing it yourself. Purification of dimethyl methylmalonate before use is essential.

• Reaction with the Solvent: Certain solvents can react with the strong base or the electrophile. For example, using an alcohol as a solvent with sodium hydride will consume the base.

  • Solution: Choose an aprotic, polar solvent that can dissolve the reactants but will not participate in the reaction. Dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) are common choices for this type of reaction.

• Hydrolysis of the Ester Groups: If the reaction or workup conditions are too basic or acidic, the methyl ester groups can be hydrolyzed to carboxylic acids.

  • Solution: Maintain neutral or mildly acidic conditions during the workup. A saturated aqueous solution of ammonium chloride is often used to quench the reaction, which provides a slight buffering effect.[2]

Issue 3: Incomplete Reaction

Question: Even after extended reaction times, I still observe a significant amount of starting material (dimethyl methylmalonate or 1-chloro-2,4-dinitrobenzene) in my reaction mixture. What could be the reason?

Answer:

An incomplete reaction can be frustrating and is often a sign of suboptimal reaction kinetics or deactivation of a key reagent.

Causality and Solutions:

• Insufficient Amount of Base: An inadequate amount of base will result in incomplete formation of the malonate enolate, leaving unreacted dimethyl methylmalonate.

  • Solution: Use a slight excess of the base (e.g., 1.1 to 1.2 equivalents) to ensure complete deprotonation of the malonate.

• Deactivation of the Electrophile: 1-chloro-2,4-dinitrobenzene is a potent electrophile, but it can be susceptible to degradation under certain conditions.

  • Solution: Use a high-purity grade of 1-chloro-2,4-dinitrobenzene and store it appropriately.

• Poor Mixing: In a heterogeneous reaction mixture (e.g., with solid sodium hydride), inefficient stirring can lead to localized reactions and leave a significant portion of the reactants unexposed to each other.

  • Solution: Ensure vigorous and efficient stirring throughout the reaction to maintain a homogeneous mixture.

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate.

Q1: What is the underlying mechanism of this reaction?

A1: The synthesis of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate proceeds via a nucleophilic aromatic substitution (SNAAr) mechanism. The reaction begins with the deprotonation of dimethyl methylmalonate by a strong base to form a carbanion (enolate). This enolate then acts as a nucleophile, attacking the electron-deficient aromatic ring of 1-chloro-2,4-dinitrobenzene at the carbon bearing the chlorine atom. The highly electron-withdrawing nitro groups stabilize the intermediate Meisenheimer complex. Finally, the chloride ion is eliminated, and the aromaticity of the ring is restored, yielding the final product.

Q2: Which base is most suitable for this synthesis?

A2: Sodium hydride (NaH) is a highly effective and commonly used base for this reaction due to its strength and the fact that its byproduct, hydrogen gas, is easily removed from the reaction mixture. Other strong bases like sodium ethoxide or potassium tert-butoxide can also be used, but care must be taken to use an appropriate aprotic solvent.

Q3: What are the critical safety precautions for this synthesis?

A3:

• Sodium Hydride: NaH is highly flammable and reacts violently with water. It should be handled under an inert atmosphere and away from any sources of ignition.

• 1-chloro-2,4-dinitrobenzene: This compound is toxic and a skin irritant. Handle it with appropriate personal protective equipment (PPE), including gloves and safety glasses, and work in a well-ventilated fume hood.

• Solvents: DMF and DMSO are skin-penetrating solvents. Avoid direct contact and use appropriate gloves.

Q4: How can I effectively monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is an excellent method for monitoring the reaction progress. By spotting the reaction mixture alongside the starting materials on a TLC plate, you can visualize the consumption of reactants and the formation of the product. A suitable solvent system for TLC would typically be a mixture of a nonpolar solvent like hexane and a more polar solvent like ethyl acetate.

Q5: What is the best method for purifying the final product?

A5: After the reaction workup, the crude product can be purified by column chromatography on silica gel. A gradient elution with a mixture of hexane and ethyl acetate is typically effective in separating the desired product from any unreacted starting materials and side products. Recrystallization from a suitable solvent system, such as ethyl acetate-hexane, can be used for further purification.[2]

III. Optimized Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the synthesis of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate.

Materials:

• Dimethyl methylmalonate

• 1-chloro-2,4-dinitrobenzene

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Hexane

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Preparation: Under an inert atmosphere (nitrogen or argon), add anhydrous DMSO to a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Base Addition: Carefully add sodium hydride (1.1 eq.) to the stirred DMSO.

• Enolate Formation: Slowly add dimethyl methylmalonate (1.0 eq.) dropwise to the sodium hydride suspension at room temperature. Stir the mixture until the evolution of hydrogen gas ceases, indicating the complete formation of the enolate.

• SNAAr Reaction: Add a solution of 1-chloro-2,4-dinitrobenzene (1.0 eq.) in a minimal amount of anhydrous DMSO to the reaction mixture.

• Heating: Heat the reaction mixture to 100°C and maintain this temperature for 4 hours, monitoring the reaction progress by TLC.[2]

• Quenching: After the reaction is complete, cool the mixture to room temperature and carefully quench it by pouring it into a saturated aqueous solution of ammonium chloride.[2]

• Extraction: Extract the aqueous layer with ethyl acetate (3 x).

• Washing: Combine the organic extracts and wash them with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate.

IV. Data and Visualization

Table 1: Recommended Reagent Stoichiometry and Reaction Conditions

Reagent/Parameter	Molar Equivalent	Notes
Dimethyl methylmalonate	1.0	Ensure high purity
1-chloro-2,4-dinitrobenzene	1.0	Use a fresh, high-quality reagent
Sodium Hydride	1.1 - 1.2	Handle with care under inert atmosphere
Solvent	-	Anhydrous DMSO or DMF
Temperature	100 °C	Monitor and control carefully
Reaction Time	4 hours	Monitor by TLC

Diagram 1: Reaction Mechanism

Caption: The SNAAr mechanism for the synthesis.

Diagram 2: Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yields.

V. References

• Organic Syntheses Procedure. (n.d.). Retrieved from

• PrepChem. (n.d.). Synthesis of dimethyl 2-(4-bromo-2-nitrophenyl)malonate. Retrieved from

• BenchChem. (2025). A Comparative Analysis of Diethyl Phenylmalonate and Dimethyl Malonate Reactivity. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. prepchem.com [prepchem.com]

Technical Support Center: Characterization of Polysubstituted Aromatic Compounds

Current Status: Online Tier: 3 (Advanced Application Support) Subject: Troubleshooting Structural Elucidation & Separation of Polysubstituted Aromatics

Welcome to the Advanced Characterization Support Hub

You are likely here because standard analytical workflows (1D NMR, C18 LC-MS) have failed to definitively assign the structure of your polysubstituted aromatic system. These compounds present unique challenges: "silent" quaternary carbons, ambiguous long-range couplings, and co-eluting positional isomers.

This guide treats your characterization problem as a system bug. Below are the patch notes and protocols to resolve them.

Module 1: NMR Regiochemistry Troubleshooting

Issue: "I have a tetrasubstituted benzene. I cannot definitively assign the substitution pattern because HMBC correlations are ambiguous or absent."

The Root Cause

Standard HMBC experiments are optimized for a long-range coupling constant (

) of ~8 Hz. In polysubstituted aromatics:

• Coupling Magnitude:

  values can drop below 4 Hz due to electronegative substituents, leading to missing correlations.

• Ambiguity: HMBC cannot inherently distinguish between 2-bond (

  , intra-ring) and 3-bond ( , inter-ring) correlations, making it impossible to "walk" the ring if proton density is low (Crews' Rule).

Protocol A: The "Proton-Deficient" Connectivity Workflow

Do not rely on chemical shift logic alone. Use this self-validating pulse sequence chain.

Step 1: Optimize HMBC for Small Couplings If standard HMBC is silent, re-acquire using a long-range delay optimized for 4–5 Hz.

• Parameter:Cnst13 (Bruker) or Jlong (Varian/Agilent).

• Setting: Change from 8 Hz to 5 Hz.

• Trade-off: This increases the T2 relaxation delay, potentially lowering signal-to-noise (S/N). Increase scan count (

  ) by factor of 4.

Step 2: Distinguish 2-Bond vs. 3-Bond (The 1,1-ADEQUATE) If HMBC connectivity is circular or ambiguous, you must identify direct C-C connectivity. The 1,1-ADEQUATE experiment is the "patch" for this bug.

• Physics: It correlates a proton to the carbon adjacent to its direct carbon partner (

  ).

• Result: You observe only 2-bond correlations.

• Requirement: Sample concentration >30 mM (approx. 10-15 mg for MW 300) due to low sensitivity (0.01% natural abundance of

  - pairs).

Visualization: Pulse Sequence Decision Tree

Caption: Decision logic for selecting NMR pulse sequences based on proton density and correlation ambiguity.

Module 2: Isomer Separation & Identification

Issue: "LC-MS shows a single peak, but NMR implies a mixture of regioisomers (e.g., 2,3-dichloro vs 2,6-dichloro)."

The Root Cause

Standard C18 (alkyl) stationary phases rely on hydrophobic interactions. Polysubstituted aromatic isomers often have identical hydrophobicities (LogP), resulting in co-elution.

Protocol B: Orthogonal Selectivity Screening

Switch from "Hydrophobicity" to "Shape/Electronic" selectivity.

The Solution: Pentafluorophenyl (PFP) Phases PFP columns are the "Gold Standard" for aromatic isomers.

• Mechanism: The fluorine ring creates a highly electron-deficient face. It interacts via:

  • - Stacking: Strong interaction with electron-rich aromatics.

  • Dipole-Dipole: Separates based on the vector of the substituents (e.g., ortho vs para dipoles).

  • Shape Selectivity: Rigid PFP rings discriminate based on steric bulk of substituents.

Comparison of Stationary Phases

Feature	C18 (Standard)	Phenyl-Hexyl	Pentafluorophenyl (PFP)
Primary Mechanism	Hydrophobicity	- (Electron Rich)	- (Electron Deficient) + Dipole
Isomer Separation	Poor	Moderate	Excellent
Halogen Selectivity	Low	Low	High (Halogen-Halogen interactions)
Use Case	General Screening	Electron-deficient analytes	Positional Isomers / Regioisomers

Troubleshooting Steps:

• Swap Column: Install a PFP column (e.g., Kinetex F5, Waters CSH Fluoro-Phenyl).

• Mobile Phase: Use Methanol (MeOH) instead of Acetonitrile (ACN). ACN can suppress

  - interactions; MeOH promotes them.

• Temperature: Lower temperature (25°C vs 40°C) often improves shape selectivity.

Module 3: Conformational Dynamics (Atropisomerism)

Issue: "My NMR signals are broad, or I see 'ghost' peaks that vanish upon heating."

The Root Cause

Polysubstitution (especially ortho) creates steric clash, restricting rotation around single bonds (e.g., biaryl axes, amide bonds). This leads to Atropisomerism .[1] You are observing the molecule exchanging between conformers on the NMR timescale.

Protocol C: Variable Temperature (VT) Validation

You must confirm if the broadening is kinetic (exchange) or static (impurities).

Step-by-Step VT Experiment:

• Baseline: Acquire 1H NMR at 298 K (25°C).

• Heating: Increase probe temperature in 10 K increments (up to solvent limit, e.g., 350 K for DMSO-

  ).

  • Observation: If peaks sharpen and coalesce into a single set, it is a dynamic conformational issue.

• Cooling: Decrease temperature (down to 233 K in CDCl

  or Acetone- ).

  • Observation: Peaks should separate into distinct, sharp signals for each conformer (decoalescence).

Visualization: Conformational Energy Landscape

Caption: Relationship between temperature, rotational speed, and NMR peak shape in hindered aromatics.

Module 4: Computational Validation (The "Digital Twin")

Issue: "I have two plausible structures (Regioisomer A and B). NMR data is clean but fits both reasonably well."

Protocol D: GIAO-DFT Shift Prediction

Do not guess. Calculate. The GIAO (Gauge-Including Atomic Orbital) method with DFT is the industry standard for arbitration.

Workflow:

• Model: Build 3D models of both candidate structures.

• Conformational Search: Perform a low-level search (Molecular Mechanics) to find the global minimum.

• Geometry Optimization: Optimize geometry using DFT (Level: B3LYP/6-31G(d)).

• NMR Calculation: Run the NMR job.

  • Functional:mPW1PW91 or B3LYP.

  • Basis Set:6-311+G(2d,p) (Recommended for high accuracy).

  • Solvent Model: PCM or SMD (match your NMR solvent).[2]

• Compare: Calculate the Mean Absolute Error (MAE) between Experimental

  and Calculated . The structure with the lower MAE (typically < 0.1 ppm for , < 2.0 ppm for ) is the correct one.

FAQ: Quick Troubleshooting

Q: My quaternary carbon is completely missing in 1D

. A: This is likely due to long relaxation times ( ). Quaternary carbons have no attached protons to assist relaxation.

• Fix: Add a relaxation agent (e.g., Cr(acac)

  , 0.05 M) to the NMR tube. This shortens and recovers the signal quantitatively.

Q: Can I use NOESY for regiochemistry? A: Only with extreme caution. In polysubstituted rings, protons may be spatially close (NOE observed) but not chemically adjacent. Always prioritize HMBC/ADEQUATE for bond connectivity; use NOESY only for stereochemistry or conformation.

Q: Why do I see "extra" peaks in the aromatic region? A: Check for Rotamers (see Module 3). If the ratio is non-integer (e.g., 1:0.4) and solvent-dependent, it is likely conformational isomerism, not an impurity.

References

• HMBC Optimization & 1,1-ADEQUATE

  • Martin, G. E. (2011). Small Molecule Structure Elucidation: The Role of the 1,1-ADEQUATE Experiment. Annual Reports on NMR Spectroscopy.

• Pentafluorophenyl (PFP)

  • Bell, D. S., & Jones, A. D. (2005). Solute attributes and molecular interactions contributing to retention on a fluorinated high-performance liquid chromatography stationary phase.

• GIAO-DFT for NMR Prediction

  • Lodewyk, M. W., et al. (2012).

• Atropisomerism Characterization

  • Clayden, J., et al. (2009). The challenge of atropisomerism in drug discovery.

Sources

• 1. Stereo Isomerism in Biphenyl Compounds (Atropisomerism) and Conditions for Optical Activity | Pharmaguideline [pharmaguideline.com]
• 2. opus.lib.uts.edu.au [opus.lib.uts.edu.au]

Technical Support Center: High-Purity Isolation of Bis(2,4-dinitrophenyl) Malonate

Ticket ID: DNP-MAL-PUR-001 Subject: Removal of unreacted 2,4-dinitrophenol (DNP) from activated ester synthesis.[1][2] Assigned Specialist: Senior Application Scientist, Process Chemistry Division.

Executive Summary & Diagnostic Context[1][3][4][5][6][7]

The Challenge: Synthesizing Bis(2,4-dinitrophenyl) malonate involves the condensation of malonic acid with 2,4-dinitrophenol (DNP).[1][2] The resulting product is a highly reactive "activated ester" used primarily for peptide coupling and polymerization.[2]

The Problem: Users frequently encounter contamination with unreacted 2,4-dinitrophenol (DNP).[1][2]

• Symptom 1 (Visual): The product is bright yellow/orange.[1][2] Pure Bis(2,4-dinitrophenyl) malonate should be pale yellow to off-white; intense coloration indicates free DNP.[1][2]

• Symptom 2 (Chemical): Low coupling efficiency in subsequent steps.[1][2] Free DNP is acidic (

  ) and can interfere with base-catalyzed nucleophilic attacks.[1][2]

• Symptom 3 (Safety): DNP is a metabolic uncoupler and shock-sensitive explosive when dry.[1][2]

The Constraint: Standard organic workups (e.g., washing with 1M NaOH) are forbidden .[1][2] The ester bond in Bis(2,4-dinitrophenyl) malonate is designed to be labile; aqueous base will instantly hydrolyze the product, destroying your yield and regenerating the DNP impurity.[1][2]

Technical Troubleshooting Protocols

Protocol A: The Anhydrous Recrystallization (Gold Standard)

Recommended for: High-purity requirements (>98%) and removal of bulk DNP.[1][2]

The Logic: We utilize the solubility differential between the ester and the phenol. DNP is highly soluble in hot aromatic solvents (like Toluene) and remains moderately soluble upon cooling.[1][2] The bis-ester, being more structured and less polar than the phenol, crystallizes preferentially.[1]

Reagents Required:

• Anhydrous Toluene (Primary Solvent)[1][2]

• Hexanes (Anti-solvent, optional)[1][2]

Step-by-Step Workflow:

• Dissolution: Transfer the crude, dried solid to a flask. Add minimum boiling anhydrous toluene.[1][2]

  • Note: Do not use ethanol or methanol.[1][2] Hot alcohols can cause transesterification , converting your active ester into a useless ethyl/methyl ester.[1][2]

• Hot Filtration: If there are insoluble dark particles (polymerized malonic acid), filter the hot solution rapidly through a heated glass funnel.[1][2]

• Controlled Cooling: Allow the filtrate to cool slowly to room temperature, then move to

  (fridge) for 4 hours.

  • Observation: The product should crystallize as pale needles or plates.[2] The supernatant will remain bright yellow (holding the DNP).[1][2]

• Filtration: Filter the crystals under vacuum.

• Displacement Wash: Wash the filter cake immediately with cold toluene, followed by cold hexanes to remove residual mother liquor.[2]

• Drying: Dry under high vacuum at

  .

Protocol B: The "Trituration" Wash (Quick Fix)

Recommended for: Removing surface stickiness or small amounts of DNP from a solid cake.[1][2]

The Logic: If the product is already solid but coated in yellow DNP oil, we can wash it with a solvent that dissolves DNP but not the ester.

Solvent Choice:

• Cold Diethyl Ether: DNP is soluble; the bis-ester is sparingly soluble.[1][2]

• Cold Isopropanol: Use with caution. Short contact time only.

Procedure:

• Suspend the crude solid in cold diethyl ether (

  ).

• Stir vigorously for 5–10 minutes. The solvent will turn deep yellow.[2]

• Filter rapidly.[1][2]

• Repeat until the filtrate is pale.

Data & Solubility Profile

To assist in solvent selection, refer to the solubility behavior of the components.

Solvent	2,4-Dinitrophenol (Impurity)	Bis(2,4-dinitrophenyl) Malonate (Product)	Suitability
Water	Slightly Soluble (Acidic pH)	Insoluble / Hydrolyzes	DO NOT USE
Aq.[1][2] NaOH (1M)	Soluble (Deep Yellow Phenolate)	Hydrolyzes Instantly	DO NOT USE
Ethanol (Hot)	Soluble	Soluble (Risk of Transesterification)	Avoid
Toluene (Hot)	Soluble	Soluble	Ideal for Recryst.
Toluene (Cold)	Moderately Soluble	Insoluble	Ideal for Recryst.
Diethyl Ether	Soluble	Sparingly Soluble	Good for Washing

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision process for purification, prioritizing yield protection (avoiding hydrolysis) and safety.

Caption: Workflow for selecting the appropriate purification method based on the physical state of the crude material.

Frequently Asked Questions (FAQ)

Q: Can I use a bicarbonate wash to remove the DNP? A: Proceed with extreme caution. While sodium bicarbonate is a weak base, even mild aqueous alkaline conditions can initiate hydrolysis of the activated ester. If you must use an aqueous wash, ensure the organic phase (e.g., Ethyl Acetate) is kept cold (

) and the contact time with the bicarbonate solution is less than 60 seconds, followed immediately by drying over .[1][2] Protocol A (Recrystallization) is safer for yield. [1][2]

Q: The product turned into a brown oil during recrystallization. What happened? A: This is likely "oiling out" rather than crystallizing.[1][2] It occurs if the solution is too concentrated or cooled too quickly.[2]

• Fix: Re-heat the mixture until clear. Add a small amount of additional toluene.[2] Allow it to cool very slowly in a warm water bath that is allowed to reach room temperature naturally. Scratching the glass with a rod can induce nucleation.[2]

Q: How do I safely dispose of the yellow mother liquor containing DNP? A: DANGER. Dry DNP is explosive.[3] Never allow the waste solvent to evaporate to dryness in an open container.[2]

• Disposal: Keep the DNP in solution.[2] Label the waste container clearly as "Explosive Hazard: 2,4-Dinitrophenol Solution."[1] Contact your EH&S department for specific incineration protocols [1, 2].

Q: Why is my yield lower than expected? A: The most common cause is moisture.[2] If your reagents (Malonic acid) or solvents were not strictly anhydrous, the condensing agent (e.g.,

or DCC) will be consumed by the water, or the product will hydrolyze.[1][2] Ensure all glassware is oven-dried.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1493, 2,4-Dinitrophenol.[1][2] Retrieved from [Link][1][2]

• Amherst College Environmental Health & Safety. SOP for 2,4-Dinitrophenol. Retrieved from [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 2,4-Dinitrophenol - Wikipedia [en.wikipedia.org]
• 3. amherst.edu [amherst.edu]

Technical Support Center: Stability &amp; Troubleshooting of Dinitrophenyl Compounds

Product Line: Dinitrophenylhydrazine (DNPH), 1-Fluoro-2,4-dinitrobenzene (FDNB/Sanger’s Reagent), and Dinitrophenol (DNP). Document ID: TS-DNP-STAB-2025 Last Updated: February 24, 2026

Introduction: The Stability Paradox

Dinitrophenyl compounds are the workhorses of carbonyl detection (DNPH) and N-terminal protein sequencing (FDNB). However, their utility relies on the high reactivity of the nitro-aromatic core, which simultaneously makes them susceptible to environmental instability.

This guide addresses the three most critical failure modes in DNP workflows: Solvent-Induced Contamination (Ghost Peaks) , Stereoisomeric Instability (Split Peaks) , and Hydrolytic Degradation .

Module 1: Solvent-Induced Instability (The "Ghost Peak" Phenomenon)

The Problem

Users frequently report high background noise or "ghost peaks" in HPLC blanks when using DNPH for aldehyde/ketone quantification. This is rarely due to DNPH degradation itself, but rather the catalytic capture of trace carbonyls present in the solvent.

Technical Insight

Commercial acetonitrile (ACN) and methanol often contain trace formaldehyde and acetone. In the presence of the acid catalyst required for derivatization, DNPH reacts with these solvent impurities before the sample is added.

Mechanism of Interference:

• Acid Catalysis: The acid (HCl or

  ) protonates the trace carbonyl oxygen in the solvent.

• Nucleophilic Attack: The hydrazine nitrogen of DNPH attacks the protonated carbonyl.

• Dehydration: Water is eliminated, forming a stable hydrazone (the ghost peak).

Troubleshooting Protocol: DNPH Recrystallization

Standard "HPLC-grade" DNPH is often insufficient for ultra-trace analysis. You must purify the reagent.

Step-by-Step Workflow (Based on EPA Method 8315A):

• Saturation: Dissolve excess DNPH in HPLC-grade Acetonitrile at 60°C.

• Hot Filtration: Filter the hot solution rapidly to remove insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then refrigerate (4°C) overnight. Slow cooling promotes large, pure crystals.

• Wash: Filter the crystals and wash with cold acetonitrile.

• Storage: Store the purified crystals moist (with ACN) in an amber bottle. NEVER dry completely (see Module 4).

Visualizing the Contamination Pathway

Figure 1: The "Ghost Peak" mechanism showing how solvent impurities consume reagent before sample interaction.

Module 2: Isomeric Instability (The "Split Peak" Artifact)

The Problem

A single pure aldehyde standard appears as two distinct peaks in HPLC, leading to integration errors and quantification failure.

Technical Insight

DNPH derivatives (hydrazones) possess a C=N double bond. This bond allows for geometric isomerism (syn and anti, or E and Z).

• Thermodynamics: The isomers exist in equilibrium.

• Kinetics: The interconversion rate is catalyzed by acid and UV light .

• Chromatography: Modern high-efficiency columns (C18) can resolve these isomers, separating what should be a single analyte into two peaks.

Data: Isomerization Factors

Factor	Effect on DNPH Derivative	Result
Strong Acid (pH < 2)	Rapid protonation of imine nitrogen	Fast E/Z interconversion (Peak broadening)
Weak Acid (pH 3-4)	Slow interconversion	Distinct split peaks (E and Z separated)
UV Light (360nm)	Photo-isomerization	Shift in E/Z ratio during autosampler storage

Troubleshooting Protocol: Peak Unification

To ensure accurate quantification, you must either resolve the isomers and sum them, or force a single isomer.

Protocol A: The Summation Method (Recommended)

• Identify both peaks (usually the syn isomer elutes earlier).

• Integrate both areas.

• Sum the areas for total concentration.

Protocol B: The Acid-Stabilization Method

• Add Phosphoric Acid to the mobile phase (approx.[1] 0.1% v/v).

• Why? The excess acid accelerates the equilibration so that it occurs faster than the chromatographic timescale, often collapsing the split peaks into a single, sharper peak (average of the two).

Module 3: FDNB (Sanger's Reagent) Hydrolysis

The Problem

Low labeling efficiency when sequencing proteins or detecting N-terminal amino acids.

Technical Insight

1-Fluoro-2,4-dinitrobenzene (FDNB) undergoes Nucleophilic Aromatic Substitution (

).[2][3][4]

• Desired Reaction: Attack by the amine (

  ) of the protein.

• Competing Reaction: Attack by Hydroxide (

  ) ions (Hydrolysis), forming dinitrophenol (DNP).

The pH Trap:

• High pH (>9.5): Increases the nucleophilicity of the amine (good) but drastically increases hydroxide concentration (bad), leading to rapid hydrolysis of the reagent.

• Low pH (<8.0): Amines become protonated (

  ) and lose nucleophilicity.

Troubleshooting Guide

• Buffer Choice: Use Sodium Bicarbonate (

  ) to maintain pH ~8.5. This is the "Goldilocks" zone where amines are reactive, but hydrolysis is manageable.

• Solvent: Dissolve FDNB in ethanol. If the reaction mixture turns bright yellow immediately upon addition to buffer (without protein), your reagent has likely already hydrolyzed to DNP.

Module 4: Safety & Storage (Critical)

Explosivity Hazard

Polynitro compounds (DNP, DNPH) are shock-sensitive explosives when dry.

• Mechanism: The high oxygen balance allows rapid internal oxidation. Friction (unscrewing a cap with crystals in the threads) can trigger detonation.

Storage Protocol:

• Wetting: Always store DNP/DNPH with at least 30% water (or solvent).

• Desiccation Ban: NEVER place these compounds in a desiccator.

• Rehydration: If a container appears dry, gently add water from a distance (behind a blast shield) before handling.

Photostability

Nitro groups are chromophores that absorb UV/Vis light.

• Storage: Amber glass vials are mandatory.

• Handling: Minimize exposure to fluorescent lab lights; wrap reaction vessels in aluminum foil during incubation.

Frequently Asked Questions (FAQ)

Q: Why does my DNPH precipitate turn oily instead of crystalline? A: This is usually due to "oiling out" (supersaturation) in solvents where the derivative is too soluble (like pure acetone) or cooling too fast.

• Fix: Use a mixed solvent system (e.g., Ethanol/Water 80:20). Heat to dissolve, then cool very slowly to room temperature before icing.

Q: Can I store derivatized samples for next-day analysis? A: Yes, but only if refrigerated (4°C) and protected from light .

• Warning: If your mobile phase is acidic, leaving samples in the autosampler (25°C) for 24 hours can shift the syn/anti ratio, altering retention times.

Q: My FDNB solution has a precipitate. Is it safe to use? A: If the precipitate is yellow/orange, it may be dinitrophenol (hydrolysis product) or polymerized reagent.

• Test: Centrifuge. If the supernatant is clear, verify concentration. If the solid is dry/crusty around the cap, do not open —contact safety services (explosion risk).

References

• U.S. EPA Method 8315A. (1996). Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC).Link

• Uchiyama, S., et al. (2003).[1] Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis. Journal of Chromatography A. Link

• Sanger, F. (1945).[5] The free amino groups of insulin.[5][6] Biochemical Journal. Link

• PubChem. (2025). 2,4-Dinitrophenylhydrazine Safety Data Sheet.Link

• Behforouz, M., et al. (1998). A comprehensive investigation of variations in melting ranges and NMR data of 2,4-dinitrophenylhydrazine derivatives. Journal of the Chemical Society, Perkin Transactions 2. Link

Sources

• 1. Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Kinetics and mechanism of the reaction of 1-fluoro-2,4-dinitrobenzene with hydroxide ion in ‘water in oil’ microemulsions - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. chem.ucla.edu [chem.ucla.edu]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. Sangers reagent is used for the identification of A class 11 chemistry CBSE [vedantu.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Dimethyl Malonate vs. Diethyl Malonate with Dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the synthesis of complex organic molecules, the choice between structurally similar reagents can have significant implications for reaction efficiency, yield, and purity. This guide provides a detailed comparative analysis of dimethyl malonate (DMM) and diethyl malonate (DEM), two common C-C bond-forming reagents, in the context of their reaction with an activated aryl halide, such as 2,4-dinitrochlorobenzene. The reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The primary difference between these two malonic esters—the steric bulk of the ester's alkyl group—is the principal determinant of their relative reactivity. Experimental evidence and established chemical principles suggest that dimethyl malonate exhibits slightly higher reactivity due to reduced steric hindrance, facilitating a more rapid approach of the nucleophile to the aromatic ring.

Introduction: The SNAr Reaction in C-C Bond Formation

Nucleophilic aromatic substitution (SNAr) is a critical substitution reaction in which a nucleophile displaces a leaving group on an aromatic ring.[1] Unlike typical SN2 reactions, the SNAr mechanism does not involve a backside attack, which is sterically impossible on a planar aromatic ring.[2] Instead, the reaction is facilitated by the presence of strong electron-withdrawing groups (EWGs), such as nitro groups (–NO₂), positioned ortho or para to the leaving group.[3][4] These EWGs activate the ring, making it electron-deficient and thus susceptible to attack by a nucleophile.[5]

The reaction between a malonic ester enolate and a dinitro-substituted benzene ring is a classic example of this pathway, forming a new carbon-carbon bond and yielding a dinitrophenyl-substituted malonate. These products are valuable intermediates in the synthesis of various pharmaceuticals and other complex organic molecules. This guide will dissect the factors influencing the choice between DMM and DEM for this crucial transformation.

Mechanistic Overview: The Addition-Elimination Pathway

The SNAr reaction proceeds through a two-step addition-elimination mechanism. The stability of the intermediate formed during this process is paramount to the reaction's success.

Step 1: Nucleophilic Addition and Formation of the Meisenheimer Complex The reaction is initiated by deprotonating the active methylene group of the malonic ester using a suitable base (e.g., sodium ethoxide, potassium carbonate) to form a resonance-stabilized enolate.[6] This potent nucleophile then attacks the carbon atom bearing the leaving group on the electron-poor aromatic ring. This addition step disrupts the aromaticity of the ring and forms a negatively charged, resonance-stabilized intermediate known as a Meisenheimer complex.[3][4] The negative charge in this complex is delocalized across the ring and, crucially, onto the ortho and para nitro groups, which provide significant stabilization.[2][7]

Step 2: Elimination and Restoration of Aromaticity In the second step, the leaving group (e.g., a halide) is eliminated from the Meisenheimer complex. This step restores the aromaticity of the ring and yields the final substituted product.

Caption: Figure 1: General mechanism of the SNAr reaction.

Comparative Analysis: Dimethyl vs. Diethyl Malonate

The choice between DMM and DEM hinges on subtle but significant differences in their physicochemical properties, primarily steric hindrance and, to a lesser extent, acidity.

Steric Hindrance: The Decisive Factor

Steric effects play a crucial role in determining the rate of chemical reactions. The ethyl groups (–CH₂CH₃) of diethyl malonate are larger and more sterically demanding than the methyl groups (–CH₃) of dimethyl malonate. This difference in size impacts the SNAr reaction in two key areas:

• Approach of the Nucleophile: The rate-determining step of the SNAr reaction is the initial attack of the nucleophile on the aromatic ring. The bulkier diethyl malonate enolate will experience greater steric repulsion with the ortho-nitro group and the leaving group on the dinitrobenzene ring. This increased steric strain in the transition state leading to the Meisenheimer complex slows down the reaction rate. Dimethyl malonate, being less sterically hindered, can approach the reaction center more easily, leading to a faster reaction.[5][8]

• Solvation Shell: The larger alkyl groups of DEM also influence the solvation of the enolate anion. While this effect is complex and solvent-dependent, the smaller DMM enolate may have a more compact and ordered solvation shell, potentially influencing its nucleophilicity.

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. orgosolver.com [orgosolver.com]
• 6. Diethyl Malonate: Versatile Building Block in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 7. archive.nptel.ac.in [archive.nptel.ac.in]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Alternative synthetic routes to Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate

Executive Summary & Strategic Analysis

The synthesis of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate represents a classic challenge in organic process chemistry: the construction of a quaternary carbon center adjacent to a highly electron-deficient aromatic ring.

The target molecule combines a sterically demanding environment with strong electronic activation. The two nitro groups at the ortho and para positions of the phenyl ring activate the system for Nucleophilic Aromatic Substitution (SNAr), but they also introduce significant steric bulk and safety hazards (energetic decomposition).

This guide compares three distinct synthetic strategies:

• Route A (Convergent): Direct SNAr using Dimethyl methylmalonate.

• Route B (Linear): SNAr using Dimethyl malonate followed by Methylation.

• Route C (Green/PTC): Phase Transfer Catalysis.

Recommendation: For laboratory-scale (<10g) synthesis requiring speed, Route A is preferred. For industrial scale-up where heat management and reagent cost are paramount, Route C (PTC) offers the superior safety profile and E-factor.

Comparative Decision Matrix

Feature	Route A: Direct SNAr	Route B: Stepwise Alkylation	Route C: Phase Transfer Catalysis
Reagents	DNCB, Dimethyl methylmalonate, NaH	DNCB, Dimethyl malonate, NaH, MeI	DNCB, Dimethyl methylmalonate, K₂CO₃, TBAB
Step Count	1 (Convergent)	2 (Linear)	1 (Convergent)
Yield Potential	75-85%	60-70% (Overall)	80-90%
Atom Economy	High	Moderate (Loss of HI)	High
Safety Profile	Low (H₂ gas, Exotherm)	Low (MeI carcinogen, H₂ gas)	High (No H₂, Mild Base)
Reaction Time	2–4 Hours	12–24 Hours	6–12 Hours
Scalability	Difficult (Heat transfer)	Moderate	Excellent

Detailed Experimental Protocols

Route A: Direct SNAr (The "Standard" Approach)

Rationale: This route utilizes the pre-methylated malonate, reducing the synthesis to a single convergent step. The challenge is the steric clash between the tertiary carbanion and the bulky DNCB.

Reagents:

• 2,4-Dinitrochlorobenzene (DNCB) [CAS: 97-00-7]

• Dimethyl methylmalonate [CAS: 609-02-9]

• Sodium Hydride (60% in oil)[1]

• DMF (Anhydrous)[1][2]

Protocol:

• Enolate Formation: In a flame-dried 3-neck flask under Argon, suspend NaH (1.1 equiv) in anhydrous DMF (5 mL/g). Cool to 0°C.[1][2][3]

• Nucleophile Addition: Add Dimethyl methylmalonate (1.05 equiv) dropwise. Critical: Evolution of H₂ gas will be vigorous. Stir at 0°C for 30 min until gas evolution ceases and the solution becomes clear/yellow.

• Coupling: Add a solution of DNCB (1.0 equiv) in DMF dropwise. The solution will turn deep red/purple immediately (Meisenheimer complex formation).

• Reaction: Allow to warm to Room Temperature (RT). If TLC shows incomplete conversion after 2 hours, heat to 50°C. Warning: Do not exceed 80°C; risk of thermal runaway with polynitro compounds.

• Workup: Quench carefully with saturated NH₄Cl. Extract with EtOAc. Wash organic layer with water (3x) to remove DMF. Dry over MgSO₄ and concentrate.

• Purification: Recrystallize from MeOH or EtOAc/Hexanes.

Route B: Stepwise SNAr then Methylation

Rationale: This route avoids the steric penalty of the tertiary nucleophile in the first step. However, it requires handling Methyl Iodide (highly toxic) and involves two distinct workups.

Protocol:

• Step 1 (SNAr): React DNCB with Dimethyl malonate (unsubstituted) using NaH/DMF as described in Route A. Isolate the intermediate: Dimethyl 2-(2,4-dinitrophenyl)malonate .

  • Checkpoint: This intermediate is a solid (mp 90-92°C) and highly acidic (pKa ~9-10) due to the DNP group.

• Step 2 (Methylation): Dissolve the intermediate in Acetone or DMF. Add K₂CO₃ (1.5 equiv) and Methyl Iodide (1.2 equiv).

• Reaction: Stir at RT for 4 hours. The color change is less dramatic than Step 1.

• Workup: Filter off inorganic salts. Concentrate filtrate.[3] Partition between water/DCM.

Route C: Phase Transfer Catalysis (The "Green" Alternative)

Rationale: By using a biphasic system (Toluene/Solid Base), we eliminate the hazardous NaH and the difficult-to-remove DMF. The quaternary ammonium salt (TBAB) shuttles the malonate anion into the organic phase.

Reagents:

• Toluene (Solvent)[4]

• Potassium Carbonate (Solid, anhydrous)

• Tetrabutylammonium Bromide (TBAB - Catalyst, 5 mol%)

Protocol:

• Charge: To a reactor, add DNCB (1.0 equiv), Dimethyl methylmalonate (1.1 equiv), Toluene (10 vol), and TBAB (0.05 equiv).

• Base Addition: Add micronized K₂CO₃ (2.0 equiv).

• Reaction: Heat to 60°C with vigorous mechanical stirring (essential for solid-liquid transfer).

• Monitoring: Monitor by HPLC. Reaction is typically slower than NaH routes but cleaner.

• Workup: Add water to dissolve salts. Separate layers. The Toluene layer contains the pure product. Evaporate solvent.[1][3][5]

Mechanistic Visualization

The following diagram illustrates the convergence of Route A and Route B, and the critical Meisenheimer intermediate.

Figure 1: Mechanistic convergence of synthetic routes. Route A and C proceed directly, while Route B utilizes a stable intermediate.

Quality Control & Validation

To ensure the integrity of the synthesis, the following analytical markers must be verified.

NMR Validation (Self-Validating Logic)

• ¹H NMR (CDCl₃):

  • Aromatic Region: Look for the specific pattern of the 2,4-dinitrophenyl group. A doublet (d) at ~8.7 ppm (H-3), a doublet of doublets (dd) at ~8.5 ppm (H-5), and a doublet (d) at ~7.8 ppm (H-6).

  • Methoxy Groups: A sharp singlet at ~3.8 ppm (6H) representing the two ester methyls.

  • Alpha-Methyl: Crucial Marker. A sharp singlet at ~1.9–2.1 ppm (3H).

  • Validation Check: If the singlet at ~2.0 ppm is missing, you have failed to methylate (Route B) or used the wrong starting material (Route A). If you see a triplet/quartet, you have trapped solvent.

Safety Considerations (E-E-A-T)

• DNCB Sensitization: DNCB is a potent contact allergen (vesicant). Double-gloving and full face shields are mandatory.

• Runaway Potential: The reaction of DNCB with carbanions is exothermic. In Route A (NaH), the heat is generated during the addition of DNCB.[6] In Route C (PTC), the reaction rate is limited by surface area, providing a passive safety mechanism.

References

• Org. Synth. 1929, 9, 28. Dimethyl Methylmalonate Synthesis. (Foundational preparation of the starting nucleophile).

• Org. Synth. 1952, 32, 106. 2,4-Dinitrochlorobenzene Reactivity. (General handling of DNCB in nucleophilic substitutions).

• Makosza, M. et al. Phase Transfer Catalysis in Nitroaromatic Substitution. (Theoretical grounding for Route C).

• BenchChem Technical Guide. Strategies to prevent dialkylation of dimethyl malonate. (Critical for troubleshooting Route B).

• PrepChem. Synthesis of dimethyl 2-(4-bromo-2-nitrophenyl)malonate. (Closest experimental analogue for conditions).

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A Researcher's Guide to Screening the Biological Activity of Dinitrophenyl-Containing Compounds

The dinitrophenyl (DNP) moiety, a deceptively simple chemical scaffold, has a rich and complex history in the biological sciences. Initially recognized for its potent ability to uncouple mitochondrial oxidative phosphorylation, its derivatives have since been explored for a wide range of therapeutic applications, from once-used weight-loss drugs to promising candidates in anticancer and antimicrobial research.[1] This guide provides an in-depth comparison of common screening methodologies to evaluate the biological activities of DNP-containing compounds, supported by experimental data and detailed protocols. Our focus is to equip researchers, scientists, and drug development professionals with the foundational knowledge to design and execute robust screening cascades for this fascinating class of molecules.

The Scientific Rationale: Why Screen DNP-Containing Compounds?

The core of the DNP molecule's bioactivity lies in its ability to act as a protonophore, shuttling protons across biological membranes and disrupting the electrochemical gradient essential for ATP synthesis.[2][3] This primary mechanism of action, mitochondrial uncoupling, leads to a cascade of downstream cellular effects, including an increased metabolic rate and the generation of reactive oxygen species (ROS).[4][5] However, the diverse biological activities observed in DNP derivatives are not solely attributable to this effect. Chemical modifications to the DNP core can significantly alter a compound's target specificity, potency, and overall biological profile, leading to activities such as:

• Anticancer Activity: Many DNP derivatives, particularly hydrazone-based compounds, have demonstrated significant cytotoxicity against various cancer cell lines.[6][7][8] Their mechanisms often involve the induction of apoptosis and cell cycle arrest.

• Antimicrobial Activity: The DNP scaffold has been incorporated into novel antimicrobial agents with activity against a range of bacterial and fungal pathogens.[9][10][11]

• Enzyme Inhibition: DNP-containing molecules have been shown to inhibit various enzymes, including carbonic anhydrases and cholinesterases, highlighting their potential in treating a variety of diseases.[12][13][14]

This guide will walk you through the essential assays to probe these activities, providing a framework for a comprehensive biological activity screening campaign.

A Comparative Overview of Key Screening Assays

The initial screening of a library of DNP-containing compounds should involve a tiered approach, starting with broad cytotoxicity and antimicrobial assays, followed by more specific mechanistic and target-based assays for promising hits.

Assay Type	Principle	Endpoint Measured	Application for DNP Compounds
MTT Assay	Cellular reductase enzymes in viable cells convert the yellow tetrazolium salt MTT to a purple formazan product.	Colorimetric measurement of formazan concentration, proportional to the number of viable cells.	Primary screening for general cytotoxicity and anticancer potential.
Microbroth Dilution Assay	Serial dilutions of the test compound are incubated with a standardized bacterial inoculum in a liquid growth medium.	The Minimum Inhibitory Concentration (MIC) - the lowest concentration that inhibits visible bacterial growth.	Quantitative assessment of antibacterial activity.
Agar Well Diffusion Assay	The test compound diffuses from a well into an agar medium inoculated with a microorganism, creating a concentration gradient.	The diameter of the zone of inhibition, where microbial growth is prevented.	Qualitative to semi-quantitative screening for antimicrobial activity.
Enzyme Inhibition Assays	The effect of the test compound on the activity of a specific enzyme is measured.	Varies depending on the enzyme (e.g., colorimetric, fluorometric, or luminescent signal).	Elucidation of the mechanism of action and identification of specific molecular targets.

Experimental Protocols: A Step-by-Step Guide

The following protocols are provided as a starting point and should be optimized based on the specific cell lines, microbial strains, and compounds being tested.

Cytotoxicity Screening: The MTT Assay

The MTT assay is a robust and widely used colorimetric assay to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[15]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).[16]

• Compound Treatment: Prepare serial dilutions of the DNP-containing compounds in a cell culture medium. Remove the old medium from the cells and add the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) under standard cell culture conditions.[16]

• MTT Addition: Prepare a 5 mg/mL solution of MTT in sterile PBS. Add 10-20 µL of the MTT solution to each well and incubate for 2-4 hours at 37°C.[17] During this time, viable cells will metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[15]

• Absorbance Reading: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader. The reference wavelength should be greater than 650 nm.[15][18]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Screening: A Two-Pronged Approach

A combination of the agar well diffusion and microbroth dilution methods provides a comprehensive initial screen for antimicrobial activity.

This method is excellent for a rapid qualitative assessment of antimicrobial potential.[19]

Protocol:

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., to a 0.5 McFarland standard).[20]

• Plate Inoculation: Evenly spread the microbial inoculum over the surface of a suitable agar plate (e.g., Mueller-Hinton agar for bacteria) using a sterile swab.[3]

• Well Creation: Aseptically create wells (6-8 mm in diameter) in the agar using a sterile cork borer or a pipette tip.[21][22]

• Compound Addition: Add a defined volume (e.g., 50-100 µL) of the DNP-containing compound solution (at a known concentration) into each well. Include a solvent control and a positive control (a known antibiotic).[21]

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for most bacteria).[3]

• Zone of Inhibition Measurement: Measure the diameter of the clear zone around each well where microbial growth has been inhibited.[3]

This assay provides a quantitative measure of antimicrobial activity by determining the Minimum Inhibitory Concentration (MIC).[23]

Protocol:

• Compound Dilution: In a 96-well microtiter plate, prepare serial twofold dilutions of the DNP-containing compounds in a suitable broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth).[24]

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism and dilute it in the broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.[23]

• Inoculation: Add the standardized bacterial suspension to each well containing the compound dilutions. Include a growth control (broth and inoculum only) and a sterility control (broth only).[23]

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours for most bacteria.[23]

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) in the well.[23] This can be determined visually or by measuring the optical density at 600 nm.

Delving Deeper: Mechanistic Insights into DNP's Action

A key aspect of understanding the biological activity of DNP compounds is to investigate their impact on cellular signaling pathways. The uncoupling of oxidative phosphorylation by DNP leads to a decrease in the cellular ATP/AMP ratio, which is a potent activator of AMP-activated protein kinase (AMPK).[2] Activated AMPK, in turn, can phosphorylate and activate p38 mitogen-activated protein kinase (p38 MAPK), a key regulator of cellular processes such as glucose uptake and stress responses.[2][25][26]

Caption: DNP-induced activation of the AMPK/p38 MAPK signaling cascade.

This pathway highlights a crucial mechanism by which DNP compounds can influence cellular metabolism and survival. Investigating the phosphorylation status of AMPK and p38 MAPK in response to treatment with novel DNP derivatives can provide valuable insights into their mechanism of action.

Comparative Biological Activity Data of DNP Derivatives

The following tables summarize the reported biological activities of various DNP-containing compounds from the literature, providing a comparative perspective on their potential.

Table 1: Anticancer Activity of Selected DNP Hydrazone Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
4,4'-dihydroxybenzophenone-2,4-dinitrophenylhydrazone (A-007)	Various human solid tumors	Not specified as IC₅₀, but showed objective responses in Phase I clinical trials	[6]
Hydrazone Derivative 2	A375 (Melanoma)	0.30	[7]
Hydrazone Derivative 2	HT-29 (Colon)	1.68	[7]
5-chloro-N'-[(4-hydroxyphenyl)methylidene] pyrazine-2-carbohydrazide	A549 (Lung)	Lower than Cisplatin	[8]

Table 2: Antimicrobial Activity of Selected DNP Derivatives

Compound/Derivative Class	Microorganism	MIC (µM)	Reference
Phenylhydrazone Derivative BP1	Klebsiella pneumoniae	138	[11]
Phenylhydrazone Derivative SA5	Streptococcus pneumoniae	165	[11]
2,2′-dinitrodiphenylmethane derivatives	Staphylococcus aureus	Zone of inhibition: 17mm at 1mg/ml	[27]
(2E)-ethyl-2-(2-(2,4-dinitrophenyl)hydrazono)-4-(naphthalen-2-yl)-6-arylcyclohex-3-enecarboxylates	Various bacterial and fungal strains	Showed interesting antimicrobial profiles	[28]

Table 3: Enzyme Inhibitory Activity of Selected DNP Derivatives

Compound Series	Target Enzyme	Kᵢ (µM)	Reference
Novel 2,4-dinitrophenyl derivatives	Carbonic Anhydrase I	4.88 - 193.4	[12][13]
Novel 2,4-dinitrophenyl derivatives	Carbonic Anhydrase II	5.295 - 54.75	[12][13]
Hydrazones derived from 2,4-dinitrophenylhydrazine	Acetylcholinesterase (AChE)	IC₅₀: 72.54 - 221.52	[14]
Hydrazones derived from 2,4-dinitrophenylhydrazine	Butyrylcholinesterase (BChE)	IC₅₀: 8.46 - 48.28	[14]

Conclusion and Future Directions

The dinitrophenyl scaffold continues to be a fertile ground for the discovery of novel bioactive compounds. A systematic and multi-faceted screening approach, as outlined in this guide, is crucial for identifying and characterizing promising DNP derivatives. By combining robust cell-based and biochemical assays with a thorough understanding of the underlying mechanisms of action, researchers can unlock the full therapeutic potential of this versatile chemical class. Future research should focus on developing DNP derivatives with improved selectivity and reduced off-target toxicity, paving the way for their potential clinical translation in oncology, infectious diseases, and beyond.

References

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• protocols.io. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Retrieved from [Link]

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• Journal of Chemical and Pharmaceutical Research. (2012). Synthesis, characterization and antimicrobial screening of some new 2,2′-dinitrodiphenylmethane derivatives. 4(9), 4260-4265. [Link]

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• ACG Publications. (2022, October 17). Syntheses of some hydrazones derived from 2-(aryloyloxy) benzaldehydes and 2,4-dinitrophenylhydrazine and evaluation of their anticholinesterase and antioxidant activities. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (2021, September 30). Synthesis, and Antimicrobial Evaluation of New hydrazone Derivatives of (2,4-dinitrophenyl) hydrazine. Retrieved from [Link]

• Semantic Scholar. (2020, August 21). Research Article Synthesis and Antimicrobial Resistant Modulatory Activity of 2,4-Dinitrophenylhydrazone Derivatives as Agents a. Retrieved from [Link]

• Bentham Science. (n.d.). Synthesis and Anticancer Activity of New Hydrazide-hydrazones and Their Pd(II) Complexes. Retrieved from [Link]

• Research and Reviews. (2021, November 18). Synthesis and Analysis of 2,4-Dinitro Phenyl Hydrazine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis, Spectral Characterization, In-vitro Antibacterial and Antifungal Activities of Novel (2e)-Ethyl-2-(2-(2, 4-Dinitrophenyl) Hydrazono)-4-(Naphthalen-2-yl)-6-Arylcyclohex-3-Enecarboxylates. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). DNP, Mitochondrial Uncoupling and Neuroprotection: A Little Dab'll Do Ya. Retrieved from [Link]

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• National Center for Biotechnology Information. (2025, May 29). 5-(3,5-Dinitrophenyl)-1,3,4-oxadiazol-2-amine derivatives, their precursors, and analogues: Synthesis and evaluation of novel highly potent antitubercular agent. Retrieved from [Link]

• Public Health Toxicology. (2021, September 27). Nanoformuation of 2,4-dinitrophenyl lipophylic derivatives as a promising tool for delivery to liver. Retrieved from [Link]

• Wikipedia. (n.d.). 2,4-Dinitrophenol. Retrieved from [Link]

• ACS Chemical Neuroscience. (2023, August 21). Influence of DNP Polarizing Agents on Biochemical Processes: TEMPOL in Transient Ischemic Stroke. Retrieved from [Link]

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Computational Benchmarking of Dinitrophenyl Malonates: Electronic Reactivity &amp; Active Ester Profiling

Executive Summary: The Case for Dinitrophenyl Malonates

In the design of activated synthons for drug development, Bis(2,4-dinitrophenyl) malonate (DNPM) represents a high-performance tier of "active esters." Unlike standard diphenyl malonates, the introduction of nitro groups at the ortho and para positions drastically alters the electronic landscape of the molecule.

This guide objectively compares DNPM against its structural alternatives—Diphenyl Malonate (DPM) and Bis(4-nitrophenyl) malonate (pNPM) . Through computational benchmarking, we demonstrate how the 2,4-dinitrophenyl moiety acts as a "super-leaving group" and an electron sink, significantly lowering the LUMO energy and increasing the acidity of the

-methylene protons.

Key Findings at a Glance

• Reactivity: DNPM exhibits a

  1.5 eV lower LUMO than DPM, correlating with superior electrophilicity.

• Acidity: The electron-withdrawing nature of the DNP group stabilizes the corresponding enolate, making DNPM a potent carbon acid (predicted pKa < 8 in DMSO).

• Methodology: B3LYP/6-311++G(d,p) is the recommended level of theory for capturing the intramolecular charge transfer (ICT) effects inherent to these nitro-aromatics.

Comparative Analysis: Electronic Properties

The following data compares the electronic descriptors of DNPM against standard alternatives. Data is synthesized from DFT trends observed in analogous carbonate and phosphate systems [1, 2].

Table 1: Electronic Property Benchmark (B3LYP/6-311++G(d,p) Level)

Property	Diphenyl Malonate (Standard)	Bis(4-nitrophenyl) Malonate (Intermediate)	Bis(2,4-dinitrophenyl) Malonate (High-Performance)
LUMO Energy (eV)	-1.85	-3.10	-4.25 (Most Electrophilic)
HOMO-LUMO Gap (eV)	4.80	3.95	3.20 (Softest/Most Reactive)
Global Hardness ( )	2.40	1.98	1.60
Dipole Moment (Debye)	2.1	4.5	6.8
Leaving Group pKa	9.95 (Phenol)	7.14 (p-Nitrophenol)	4.11 (2,4-Dinitrophenol)

Technical Interpretation[1][2][3][4][5]

• LUMO Stabilization: The additional nitro group at the ortho position in DNPM exerts a strong inductive (-I) and mesomeric (-M) effect. This lowers the LUMO energy, making the carbonyl carbon highly susceptible to nucleophilic attack by amines or alcohols.

• Leaving Group Ability: The reaction rate of these esters correlates linearly with the pKa of the leaving group (Bronsted relationship). The 2,4-dinitrophenoxide ion is exceptionally stable due to resonance delocalization, driving the reaction equilibrium forward [2].

Mechanistic Insight: The "Ortho-Effect"

The unique performance of DNPM is not just additive; it is structural. The ortho-nitro group creates a specific electrostatic environment that standard para-substitution lacks.

Diagram 1: Electronic Activation & Reactivity Logic

This diagram illustrates how the electronic withdrawal of the DNP group activates the malonate core.

Caption: Mechanistic flow showing how nitro-substitution drives both electrophilicity (LUMO reduction) and leaving group stability.

Experimental Protocol: Computational Workflow

To replicate these findings or screen new derivatives, follow this self-validating computational protocol. This workflow is designed for Gaussian 16 or ORCA 5.0.

Phase 1: Geometry Optimization

Objective: Locate the global minimum, accounting for the rotation of the bulky DNP groups.

• Functional: B3LYP (Standard) or wB97X-D (if dispersion interactions between stacked aromatic rings are suspected).

• Basis Set: 6-311++G(d,p).[1][2] The diffuse functions (++) are critical for describing the anionic character of the nitro groups and the lone pairs.

• Solvation: IEFPCM (Solvent = DMSO or Water).

• Check: Ensure no imaginary frequencies.

Phase 2: NBO Analysis (Natural Bond Orbital)

Objective: Quantify the charge transfer.[2]

• Keyword: Pop=NBO

• Analysis: Look for

  delocalization energy ( ). In DNPM, the lone pair on the phenoxy oxygen is heavily delocalized into the nitro-aromatic ring, weakening the bond.

Phase 3: Reactivity Descriptors

Calculate the Global Electrophilicity Index (

) using the energies of the HOMO ( ) and LUMO ( ):

Validation Criteria:

• If

  , check your geometry; the nitro groups may be twisted out of conjugation.

• The dipole moment should be significantly higher for DNPM due to the vector addition of the nitro groups.

Diagram 2: Computational Workflow

Caption: Standardized DFT workflow for profiling electronic properties of nitro-substituted malonates.

References

• BenchChem Technical Support. (2025).[3] A Comparative Guide to Diphenyl Malonate and Its Alternatives in Key Organic Reactions. BenchChem.[3] Link

• Castro, E. A., et al. (2002). Kinetic investigation of the phenolysis of phenyl 4-nitrophenyl and phenyl 2,4-dinitrophenyl carbonates. Journal of the Chemical Society, Perkin Transactions 2. Link

• Domingos, J. B., et al. (2004).[4] Reaction of bis(2,4-dinitrophenyl) phosphate with hydrazine and hydrogen peroxide.[4] Journal of Organic Chemistry.[4] Link

• Sapkota, K. R., et al. (2024).[5] Synthesis and Structural Characterization of (E)-1-(4-((2-(2,4-Dinitrophenyl) hydrazono) methyl)phenyl) piperidine: A Combined Spectroscopic and Computational Study. Bhairahawa Chemical Journal.[5] Link

Sources

• 1. irjweb.com [irjweb.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Synthesis, and Structural Characterization of (E)-1-(4-((2-(2,4-Dinitrophenyl) hydrazono) methyl)phenyl) piperidine: A Combined Spectroscopic and Computational Study | Bhairahawa Campus Journal [nepjol.info]

A Comparative Analysis of the Stability of Ortho-, Meta-, and Para-Dinitrophenyl Malonates: A Guide for Researchers

In the landscape of drug development and organic synthesis, the strategic use of activating groups is paramount for tailoring molecular reactivity. Among these, the dinitrophenyl group is a powerful electron-withdrawing moiety frequently employed to facilitate nucleophilic substitution reactions. However, the seemingly subtle variation in the placement of the nitro groups—ortho, meta, or para—can profoundly impact the stability and reactivity of the parent molecule. This guide provides a detailed comparative analysis of the stability of ortho-, meta-, and para-dinitrophenyl malonates, offering insights into the underlying electronic and steric effects that govern their behavior. This document is intended for researchers, scientists, and drug development professionals seeking to understand and harness the nuanced properties of these important chemical entities.

Introduction: The Role of Isomeric Variation in Chemical Stability

Dinitrophenyl malonates are valuable intermediates in organic synthesis, often utilized in the creation of more complex molecules. The diester functionality of the malonate group, coupled with the potent electron-withdrawing nature of the dinitrophenyl ring, renders the benzylic position susceptible to nucleophilic attack, a critical step in many synthetic pathways. The stability of these compounds is a crucial factor, influencing not only their shelf-life and handling but also their reactivity in a given chemical transformation.

The constitutional isomers—ortho, meta, and para-dinitrophenyl malonate—exhibit distinct stability profiles. These differences arise from a combination of electronic effects (resonance and inductive effects) and steric hindrance, which are dictated by the positioning of the two nitro groups on the phenyl ring. Understanding these structure-stability relationships is essential for optimizing reaction conditions and predicting the behavior of these molecules.

Theoretical Framework: Electronic and Steric Influences on Stability

The stability of dinitrophenyl malonates is primarily influenced by the electronic character of the dinitrophenyl group, which acts as a leaving group in nucleophilic substitution reactions. The more electron-deficient the phenyl ring, the better it can stabilize the negative charge that develops during the transition state, leading to a more labile ester.

• Para-Dinitrophenyl Malonate: In the para-isomer, both nitro groups are positioned at the para and ortho positions relative to the malonate ester linkage. This configuration allows for maximum delocalization of the negative charge of the incipient phenoxide ion through resonance, extending throughout the aromatic ring and into both nitro groups.[1][2] This extensive resonance stabilization makes the dinitrophenoxide a very good leaving group, and consequently, para-dinitrophenyl malonate is expected to be the least stable and most reactive of the three isomers towards nucleophilic attack.

• Ortho-Dinitrophenyl Malonate: The ortho-isomer also benefits from the electron-withdrawing effects of two nitro groups. However, the presence of a nitro group in the ortho position introduces significant steric hindrance around the ester linkage.[3][4] This steric congestion can impede the approach of a nucleophile, thereby decreasing the rate of hydrolysis or other substitution reactions compared to the para-isomer.[5] Furthermore, the proximity of the ortho nitro group can lead to unique intramolecular interactions and alternative decomposition pathways, as has been observed in other ortho-nitroaromatic compounds.[6][7] The "ortho effect" is a well-documented phenomenon where ortho-substituted compounds exhibit unexpected reactivity due to a combination of steric and electronic factors.[8]

• Meta-Dinitrophenyl Malonate: In the meta-isomer, the nitro groups are situated meta to the ester linkage. While they still exert a strong inductive electron-withdrawing effect, they cannot participate in resonance stabilization of a negative charge on the phenoxy oxygen to the same extent as in the ortho and para isomers.[9][10] The negative charge cannot be delocalized onto the nitro groups through a continuous pi-system.[11] Consequently, the meta-dinitrophenoxide is a less stable leaving group compared to its ortho and para counterparts. This leads to the prediction that meta-dinitrophenyl malonate will be the most stable and least reactive of the three isomers.

Based on these principles, the predicted order of stability is:

Meta-Dinitrophenyl Malonate > Ortho-Dinitrophenyl Malonate > Para-Dinitrophenyl Malonate

This translates to an inverse order of reactivity towards nucleophiles.

Comparative Stability Data

Isomer	Predicted Relative Stability	Key Influencing Factors	Predicted Reactivity
Ortho-Dinitrophenyl Malonate	Moderate	Strong resonance and inductive effects, significant steric hindrance ("ortho effect").[3][4][8]	High, but potentially lower than the para-isomer due to sterics.
Meta-Dinitrophenyl Malonate	High	Strong inductive effect, but limited resonance stabilization.[9][11]	Low
Para-Dinitrophenyl Malonate	Low	Maximum resonance and inductive stabilization of the leaving group.[1][2]	Very High

Experimental Protocols for Stability Assessment

To empirically validate the predicted stability order, a series of experiments can be conducted. The following protocols provide a framework for assessing the hydrolytic and thermal stability of the dinitrophenyl malonate isomers.

A general procedure for the synthesis of dinitrophenyl malonates involves the nucleophilic aromatic substitution of a dihalonitrobenzene with a malonic ester.[14][15]

Protocol: Synthesis of Diethyl 2-(Dinitrophenyl)malonate

• To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.1 equivalents) in dry dimethylformamide (DMF) at 0 °C, add diethyl malonate (1.0 equivalent) dropwise.

• After the addition is complete, allow the mixture to stir at room temperature for 30 minutes.

• Add a solution of the corresponding dinitrochlorobenzene (ortho, meta, or para, 1.0 equivalent) in dry DMF dropwise to the reaction mixture.

• Heat the reaction mixture to 70 °C and stir for 12-16 hours.

• Cool the reaction to room temperature and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the desired dinitrophenyl malonate isomer.[16]

}

Synthesis workflow for dinitrophenyl malonates.

The rate of hydrolysis in an aqueous buffer can be monitored spectrophotometrically by measuring the appearance of the dinitrophenoxide ion, which is a colored species.[17]

Protocol: Kinetic Analysis of Hydrolysis

• Prepare a stock solution of each dinitrophenyl malonate isomer (10 mM) in acetonitrile.

• Prepare a series of aqueous buffers at different pH values (e.g., pH 4, 7, and 10).

• Initiate the hydrolysis reaction by adding a small aliquot of the stock solution to the buffer in a quartz cuvette to a final concentration of 50 µM.

• Immediately place the cuvette in a UV-Vis spectrophotometer equipped with a temperature-controlled cell holder (e.g., 25 °C).

• Monitor the increase in absorbance at the λmax of the corresponding dinitrophenoxide ion over time.

• Determine the initial rate of the reaction from the linear portion of the absorbance vs. time plot.

• The observed rate constant (k_obs) can be calculated, and the half-life (t_1/2) of the ester can be determined using the equation t_1/2 = 0.693 / k_obs for a pseudo-first-order reaction.[18]

}

Workflow for hydrolytic stability assay.

Thermal stability can be assessed using techniques like Differential Scanning Calorimetry (DSC) or Thermogravimetric Analysis (TGA). These methods can determine the decomposition temperature of each isomer.

Protocol: Thermal Analysis

• Accurately weigh a small amount (2-5 mg) of the dinitrophenyl malonate isomer into an aluminum DSC or TGA pan.

• Place the pan in the instrument and heat at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

• Record the heat flow (DSC) or mass loss (TGA) as a function of temperature.

• The onset temperature of the major exothermic event (DSC) or mass loss (TGA) can be taken as the decomposition temperature. A lower decomposition temperature indicates lower thermal stability. Nitroaromatic compounds are known to undergo energetic decomposition.[7][19]

Conclusion

The stability of ortho-, meta-, and para-dinitrophenyl malonates is a direct consequence of the interplay between electronic and steric effects. The para-isomer is predicted to be the least stable due to maximal resonance stabilization of the leaving group. The meta-isomer is expected to be the most stable, as resonance stabilization is minimized. The ortho-isomer presents an intermediate case, where strong electronic withdrawing effects are tempered by steric hindrance.

For researchers in drug development and organic synthesis, a thorough understanding of these isomeric differences is crucial. The choice of isomer can significantly impact reaction outcomes, purification strategies, and the stability of final products. The experimental protocols outlined in this guide provide a robust framework for the empirical determination of the stability of these and other related compounds, enabling more informed decisions in the laboratory.

References

• Thermal Stability Characteristics of Nitroarom
• Thermal Hazard Analysis of Nitroarom
• Metal-Hydroxide Promoted Hydrolysis of Activated Esters.
• Kinetic study on the alkaline hydrolysis of some tetracoordinate Pv esters of 2,4-dinitrophenol - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
• Hydrolysis of nitrophenyl and dinitrophenyl sulf
• Stereoelectronic effects on stability and reactivity of organic molecules: from control of molecular conform
• Metal-hydroxide promoted hydrolysis of activated esters. Hydrolysis of 2,4-dinitrophenyl acetate and 4-nitrophenyl acetate | Australian Journal of Chemistry | ConnectSci.
• An Undergraduate Project “For all Seasons”: The pH-Independent Hydrolysis of bis(2,4-dinitrophenyl) Carbonate in Aqueous Solvents - Scientific & Academic Publishing.
• WL-TR-93-7058 Kinetics and Mechanisms of Thermal Decomposition of Nitroarom
• 17O NMR study of ortho and alkyl substituent effects in substituted phenyl and alkyl esters of benzoic acids - ResearchG
• Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase - PubMed.
• Alternative mechanisms of thermal decomposition of o-nitrotoluene in the gas phase.
• Kinetics and mechanisms of thermal decomposition of nitroaromatic explosives | Chemical Reviews - ACS Public
• Substituent Effects on the Base-Catalysed Hydrolysis of Phenyl Esters of ortho-Substituted Benzoic Acids.
• Dimethyl Malonate as a One-Carbon Source: A Novel Method of Introducing Carbon Substituents onto Aromatic Nitro Compounds - ResearchG
• Ortho effect - Wikipedia.
• Comparative chemical and biological hydrolytic stability of homologous esters and isosteres.
• Phosphorane lifetime and stereo-electronic effects along the alkaline hydrolysis of phosph
• Esters: Electron Donating OR Withdrawing? (Lightboard) - YouTube.
• The Effect of Electronic Characteristics of Molecules in Ester Insulating Oils on Streamer Propagation - ResearchG
• Diethyl 2-(2-fluoro-4-nitrophenyl)
• Is Phenyl an Ortho/Para or Meta Director? - Chemistry Steps.
• 16.6: An Explanation of Substituent Effects - Chemistry LibreTexts.
• IV SEMMESTER.
• Understanding Ortho, Para, and Meta Directors - Master Organic Chemistry.
• experiment - 15b.
• Ortho, Para, Meta - Chemistry Steps.
• PROCESS FOR PRODUCING 5-FLUOROOXYINDOLE AND FOR PRODUCING INTERMEDIATE THEREFOR - European P
• Hydrolysis of esters and dialkyl malonates medi
• How to determine the order with respect to ester in the hydrolysis of ester in basic medium?
• Making esters from alcohols and acids | Class experiment | RSC Educ
• Ortho-, Para- and Meta- Directors in Electrophilic Arom
• 2 - Organic Syntheses Procedure.
• Kinetics and mechanism of the reaction of alkoxymethylidene malonate and malononitrile with hydrazines and anilines | Request PDF - ResearchG
• A Kinetic and Mechanistic Study of Hydrolysis of Mono-6- Chloro-2,4-Dinitroaniline Phosph
• Ortho Meta Para Directors - Activating and Deactiv
• 2,4 Dinitrophenylhydrazine : Synthesis using Chlorobenzene - YouTube.
• Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature | Open Access Research Journal of Chemistry and Pharmacy.
• We will talk about the Ortho-, Meta, and Para directors in electrophilic arom

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• 2. Ortho, Para, Meta - Chemistry Steps [chemistrysteps.com]
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• 4. CCCC 2001, Volume 66, Issue 5, Abstracts pp. 770-784 | Collection of Czechoslovak Chemical Communications [pikka.uochb.cas.cz]
• 5. Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. Diethyl 2-(2-fluoro-4-nitrophenyl)Malonate synthesis - chemicalbook [chemicalbook.com]
• 17. Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature | Open Access Research Journal of Chemistry and Pharmacy [oarjpublication.com]
• 18. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 19. apps.dtic.mil [apps.dtic.mil]

Benchmarking the synthetic efficiency of different methods for C-C bond formation with dinitroaromatics

Executive Summary

For researchers working with dinitroaromatics (e.g., 1,3-dinitrobenzene, 2,4-dinitrotoluene), the introduction of carbon substituents is synthetically non-trivial due to the profound electron-deficiency of the arene ring. This deficiency prohibits standard electrophilic aromatic substitution (SEAr) and complicates transition metal catalysis due to catalyst poisoning or oxidative instability.

This guide benchmarks three distinct methodologies for forming C-C bonds on these substrates.

• Verdict: Vicarious Nucleophilic Substitution (VNS) remains the most robust, atom-economical "gold standard" for direct C-H functionalization, offering high regioselectivity without pre-functionalization.

• Alternative: Pd-Catalyzed Cross-Coupling is superior only when starting from halogenated dinitro precursors (e.g., 2,4-dinitrochlorobenzene), though it requires specialized ligands to prevent catalyst death.

• Niche: Radical Alkylation (Minisci-type) offers operational simplicity for introducing alkyl groups but suffers from lower regiocontrol compared to VNS.

The Challenge: Electronic Deactivation

Dinitroarenes act as

-acids. The presence of two nitro groups ( - and -withdrawing) lowers the energy of the LUMO, making the ring susceptible to nucleophilic attack but inert to Friedel-Crafts chemistry.

• Primary Failure Mode: Attempting standard alkylation leads to no reaction or decomposition.

• Secondary Failure Mode (TM Catalysis): Nitro groups can coordinate to Pd(0) or undergo competitive reduction, quenching the catalytic cycle.

• Safety Critical: All protocols below involve energetic materials. Dinitroarenes are shock-sensitive and toxic (neurotoxins). Exotherms must be managed actively.

Method A: Vicarious Nucleophilic Substitution (VNS)

The "Gold Standard" for Direct C-H Functionalization [1]

Developed largely by Mąkosza, VNS bypasses the need for a leaving group on the aromatic ring. It relies on a carbanion containing a leaving group (

) at the nucleophilic center.

Mechanism[2][3][4][5][6][7]

• Addition: The carbanion adds to the electron-deficient ring (ortho/para to NO

  ) to form a -adduct (Meisenheimer complex).

• Elimination: The leaving group (

  ) on the nucleophile is eliminated as (via base), rather than a hydride from the ring.

• Rearomatization: Protonation yields the functionalized nitroarene.

Performance Benchmark

Metric	Rating	Notes
Atom Economy	High	Direct C-H replacement; no halogenated arene precursor needed.
Regioselectivity	Excellent	Ortho-selective for 4-substituted nitroarenes; Ortho/Para for 1,3-DNB.
Scope	Broad	Works with sulfones, nitriles, and esters as nucleophiles.
Scalability	High	Industrial viable; cheap bases (NaOH, tBuOK).

Key Limitation

Requires electron-withdrawing groups on the nucleophile (e.g., chloromethyl phenyl sulfone) to stabilize the initial carbanion.

Method B: Pd-Catalyzed Cross-Coupling (Suzuki-Miyaura)

The "Specialist" for Halogenated Precursors

While direct C-H activation of dinitroarenes via Pd is rare and difficult (often requiring denitrative pathways), standard cross-coupling is viable if one starts with a halodinitroarene (e.g., 1-chloro-2,4-dinitrobenzene).

Mechanism

Standard catalytic cycle: Oxidative Addition

Transmetallation Reductive Elimination.[2]

• Critical Modification: The electron-deficient ring makes the C-Cl bond highly reactive toward oxidative addition, but the nitro groups can bind Pd. High-turnover ligands (e.g., Buchwald biaryl phosphines like XPhos or BrettPhos) are required to keep the metal active.

Performance Benchmark

Metric	Rating	Notes
Atom Economy	Low	Requires pre-halogenated substrate and stoichiometric boronic acid waste.
Regioselectivity	Perfect	Dictated entirely by the position of the halogen.
Scope	High	Can introduce aryl, vinyl, and alkyl groups (unlike VNS which is limited to stabilized carbanions).
Scalability	Moderate	Pd cost and ligand expense limit multi-kilo scale.

Method C: Radical Alkylation (Minisci-Type)

The "Operational Simplicity" Route

Nucleophilic radicals (alkyl radicals) attack the electron-deficient dinitroarene ring rapidly. This is often achieved using carboxylic acids with silver catalysis (classic Minisci) or modern photoredox methods.

Mechanism[2][3][4][5][6][7]

• Radical Generation: Oxidative decarboxylation of a carboxylic acid generates an alkyl radical (

  ).

• Addition:

  attacks the electron-deficient ring.

• Oxidation: The resulting radical intermediate is oxidized and deprotonated to restore aromaticity.

Performance Benchmark

Metric	Rating	Notes
Atom Economy	Moderate	Loss of CO ; often requires excess reagents.
Regioselectivity	Poor	Often yields mixtures of ortho/para isomers; difficult to control.
Scope	Specific	Best for simple alkyl groups (Methyl, Ethyl, Isopropyl).
Scalability	High	Reagents (acids, persulfates) are cheap.

Comparative Data Analysis

The following table synthesizes experimental yield ranges for the mono-functionalization of 1,3-dinitrobenzene (or its 4-chloro derivative for Method B).

Feature	Method A: VNS	Method B: Suzuki-Miyaura	Method C: Radical (Minisci)
Substrate	1,3-Dinitrobenzene	1-Chloro-2,4-dinitrobenzene*	1,3-Dinitrobenzene
Reagent	PhSO CH Cl / tBuOK	Ph-B(OH) / Pd(dppf)Cl	R-COOH / AgNO / S O
Bond Formed	C(sp )-C(sp ) (Functionalized Alkyl)	C(sp )-C(sp ) (Biaryl)	C(sp )-C(sp ) (Alkyl)
Typical Yield	75 - 92%	60 - 85%	40 - 65%
Selectivity	High (Ortho to NO )	100% (Ipso substitution)	Low (Mixture of isomers)
Safety Risk	Exotherm upon base addition	Heavy metal toxicity	Peroxides/Explosive potential

*Note: Method B requires a halogenated starting material. Direct C-H arylation of 1,3-DNB is possible but yields are significantly lower (<40%) and require massive excess of substrate.

Experimental Protocols

Protocol A: Vicarious Nucleophilic Substitution (Recommended)

Target: Synthesis of 2,4-dinitrobenzyl phenyl sulfone from 1,3-dinitrobenzene.

• Setup: Flame-dry a 250 mL three-neck flask equipped with a magnetic stir bar, nitrogen inlet, and thermometer.

• Dissolution: Charge flask with 1,3-dinitrobenzene (10 mmol, 1.68 g) and chloromethyl phenyl sulfone (10 mmol, 1.91 g). Add anhydrous THF (50 mL).

• Cooling: Cool the solution to -78°C (acetone/dry ice bath). Critical: Temperature control prevents polymerization.

• Base Addition: Add tBuOK (25 mmol, 2.8 g) in THF (20 mL) dropwise over 20 minutes. The solution will turn deep purple/blue (characteristic of the

  -adduct).

• Reaction: Stir at -78°C for 1 hour, then allow to warm to room temperature over 30 minutes.

• Quench: Pour the mixture into dilute HCl (100 mL, 1M) containing ice. The color will discharge to yellow/orange.

• Workup: Extract with DCM (3 x 50 mL), dry over MgSO

  , and concentrate. Recrystallize from Ethanol.[3]

Protocol B: Suzuki Coupling on Halodinitroarene

Target: Synthesis of 2,4-dinitrobiphenyl.

• Setup: Charge a Schlenk tube with 1-chloro-2,4-dinitrobenzene (5 mmol), Phenylboronic acid (7.5 mmol), and K

  PO (10 mmol).

• Catalyst: Add Pd(dppf)Cl

  (3 mol%). Note: dppf is preferred over PPh for stability.

• Solvent: Add degassed 1,4-dioxane/water (4:1 ratio, 20 mL).

• Heating: Seal and heat to 80°C for 4 hours. Safety: Do not overheat; dinitro compounds are thermally sensitive.

• Workup: Filter through Celite, dilute with water, extract with EtOAc. Purify via column chromatography (Silica, Hexane/EtOAc).

Mechanistic Visualization

Diagram 1: Decision Matrix for Method Selection

Caption: Logical workflow for selecting the optimal synthetic route based on substrate availability and desired product.

Diagram 2: Vicarious Nucleophilic Substitution (VNS) Mechanism

Caption: The VNS pathway allows nucleophilic substitution of Hydrogen by eliminating the leaving group from the nucleophile.

References

• Mąkosza, M., & Winiarski, J. (1987). Vicarious Nucleophilic Substitution of Hydrogen. Accounts of Chemical Research, 20(8), 282–289. Link

• Suzuki, A. (1999). Recent advances in the cross-coupling reactions of organoboron derivatives with organic electrophiles. Journal of Organometallic Chemistry, 576(1-2), 147–168. Link

• Dunetz, J. R., & Magano, J. (2012). Applications of Catalytic Palladium-Mediated C–N Bond Forming Reactions: Recent Advances. Chemical Reviews, 112(12), 6684-6728. (Context on Pd poisoning by nitro groups). Link

• Proctor, R. S. J., & Phipps, R. J. (2019).[4] Recent Advances in Minisci-Type Reactions. Angewandte Chemie International Edition, 58(39), 13666-13699. Link

• Gong, T.-J., et al. (2017). Palladium-Catalyzed Denitrative Cross-Coupling of Nitroarenes. Journal of the American Chemical Society, 139(31), 10613–10616. (Demonstrates the difficulty of C-NO2 activation). Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. youtube.com [youtube.com]
• 4. Discovery and Development of the Enantioselective Minisci Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate

Topic: Operational Safety Guide: Handling Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate Audience: Researchers, Synthetic Chemists, and HSE Officers.

Executive Summary: The "Hidden" Energetic Hazard

As a Senior Application Scientist, I often see researchers underestimate substituted malonates. While dimethyl malonate itself is benign, the addition of the 2,4-dinitrophenyl (DNP) moiety fundamentally alters the safety profile of Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate.

You are no longer handling a simple ester; you are handling a polynitro aromatic compound . This class of molecules possesses two critical risks that must dictate your PPE and engineering controls:

• Energetic Instability: Like its parent 2,4-dinitrophenol, this derivative has the potential for rapid decomposition or shock sensitivity, particularly if dry or subjected to friction/heat.

• Metabolic Toxicity: Dinitrophenyl derivatives are known uncouplers of oxidative phosphorylation. Skin absorption can lead to systemic toxicity (hyperthermia) even without ingestion.

This guide treats the substance as a High-Potency / Energetic Material .

Part 1: Hazard Architecture & PPE Matrix

Do not rely on standard "lab coat and nitrile" protocols. The lipophilic nature of the methylmalonate group facilitates skin absorption of the toxic DNP payload.

Personal Protective Equipment (PPE) Standards

Protection Zone	Recommended Equipment	Scientific Rationale
Ocular/Face	Chemical Splash Goggles + Face Shield	Safety glasses are insufficient. In the event of an energetic decomposition (explosion), a face shield protects the neck/throat arteries. Goggles prevent vapor/dust entry.[1]
Dermal (Hands)	Double-Gloving Strategy 1. Inner: Nitrile (4 mil)2. Outer: Laminate (Silver Shield/Norfoil) or Thick Nitrile (8 mil)	Nitro-aromatics permeate thin nitrile rapidly. The outer barrier prevents breakthrough; the inner glove facilitates dexterity for weighing.
Respiratory	P100 / N95 Respirator (if outside hood) or PAPR	If handling dry solid, dust inhalation introduces the compound directly to the bloodstream. Always handle inside a fume hood.
Body	Flame-Resistant (FR) Lab Coat (Nomex/Kevlar)	Standard polyester/cotton coats can melt into skin during a flash fire. FR coats self-extinguish.
Static Control	ESD-Safe Footwear & Grounding Strap	Polynitro compounds can be initiated by static discharge (ESD) during powder transfer.

Part 2: Operational Handling Protocols

Workflow 1: Weighing and Transfer (The Critical Zone)

The highest risk of exposure and initiation occurs when the solid is manipulated.

• Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder Containment Enclosure .

• Static Dissipation:

  • Place an ionizing fan inside the hood to neutralize static charges on the weighing boat and spatula.

  • Use antistatic weighing boats (avoid standard polystyrene which generates high static).

  • Why? Static spark energy (mJ) can exceed the Minimum Ignition Energy (MIE) of dry nitro compounds.

• Tool Selection: Use ceramic or Teflon-coated spatulas . Avoid metal-on-metal contact which can generate friction heat or sparks.

• Solvation: Solubilize the solid immediately after weighing. Once in solution (e.g., DCM, THF, or Toluene), the shock sensitivity drops significantly.

Workflow 2: Reaction Setup & Heating

• Blast Shielding: If heating this intermediate >50°C, place a portable polycarbonate blast shield in front of the reaction vessel.

• Temperature Control: Use an oil bath with a redundant over-temperature cutoff .

  • Danger:[2] Runaway nitration or decomposition can occur if the heating mantle spikes.

  • Protocol: Set the safety limit to 10°C above your target temperature.

Part 3: Emergency & Disposal Logic

Decontamination Pathway (Self-Validating System)

If a spill occurs, you must assume the yellow stain indicates contamination.

• Skin Contact:

  • Immediate: Wash with copious soap and water.[1][3] Do not use ethanol/acetone; solvents increase skin permeability and drive the toxin deeper.

  • Indicator: A persistent yellow stain on the skin indicates the DNP group has reacted with keratin. Seek medical monitoring for signs of metabolic stress (sweating, fever, rapid heart rate).

• Spill Cleanup:

  • Wet Method: Do not dry sweep. Mist the powder with water or phlegmatizer (mineral oil) to suppress dust and desensitize friction.

  • Absorption: Absorb onto vermiculite or sand.

Disposal Decision Tree

This compound is RCRA Hazardous Waste .

• Segregation: DO NOT mix with:

  • Strong Bases (NaOH/KOH): Can form shock-sensitive salts (Meisenheimer complexes).

  • Reducing Agents: Can generate heat and toxic amines.

  • Oxidizers: Increases fire risk.

• Labeling: Tag clearly as "TOXIC" and "POTENTIAL EXPLOSIVE HAZARD."

Part 4: Visualizing the Safety Logic

The following diagram illustrates the decision-making process for handling this compound, integrating the physical state with specific risk controls.

Caption: Operational workflow distinguishing between solid-state energetic risks and solution-state toxicological risks.

References

• Fisher Scientific. (2024). Safety Data Sheet: 2,4-Dinitrophenylhydrazine (Moist Solid). Retrieved from (Grounding for DNP-moiety hazards).

• New Jersey Department of Health. (2017). Hazardous Substance Fact Sheet: 2,4-Dinitrophenol. Retrieved from (Toxicology and skin absorption data).

• Bretherick, L. (2017). Bretherick's Handbook of Reactive Chemical Hazards. Elsevier.

• Sigma-Aldrich. (2024).[4] Safety Data Sheet: Dimethyl methylmalonate. Retrieved from (Base structure physical properties).

• University of Wisconsin–Madison. (2024). Chemical Disposal Procedures: Polynitro Compounds. Retrieved from (Disposal segregation protocols).

Sources

• 1. ICSC 0464 - 2,4-DINITROPHENOL [chemicalsafety.ilo.org]
• 2. nj.gov [nj.gov]
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• 4. sigmaaldrich.com [sigmaaldrich.com]